1H-Pyrazole, 1-benzoyl-

• CAS: 10199-66-3

Core Science & Biosynthesis

Synthesis, Characterization, and Application of 1H-Pyrazole, 1-benzoyl-: A Technical Whitepaper

Executive Summary

The pyrazole ring is a privileged aza-heterocycle scaffold widely utilized in both agrochemical and pharmaceutical drug discovery. Specifically, 1H-Pyrazole, 1-benzoyl- (commonly referred to as 1-benzoylpyrazole) and its derivatives serve as critical active pharmaceutical ingredients (APIs) and potent agrochemical agents. This whitepaper details the mechanistic causality behind its synthesis, provides a self-validating experimental protocol, outlines its spectroscopic characterization, and explores its applications in modern drug development.

Mechanistic Principles of N-Acylation

The synthesis of 1-benzoylpyrazole is fundamentally driven by the nucleophilic attack of the pyrazole N1 nitrogen on the highly electrophilic carbonyl carbon of benzoyl chloride. However, pyrazole itself is a relatively weak nucleophile and a weak base. To drive the reaction to completion, an auxiliary base such as triethylamine (TEA) or pyridine is strictly required[1].

The Causality of Experimental Choices:

• Role of the Base (Acid Scavenger): During the acylation, one equivalent of hydrogen chloride (HCl) is generated. Without an acid scavenger, this HCl would protonate the unreacted pyrazole (the pKa of the pyrazole conjugate acid is ~2.5). Protonated pyrazole is entirely non-nucleophilic, which would stall the reaction at a maximum of 50% conversion. TEA neutralizes the HCl, driving the equilibrium forward[2].

• Nucleophilic Catalysis: When pyridine is used instead of TEA, it serves a dual purpose. Pyridine reacts with benzoyl chloride to form an acylpyridinium intermediate. This intermediate is significantly more electrophilic than the parent acid chloride, accelerating the transfer of the benzoyl group to the pyrazole nitrogen[3].

Mechanistic workflow of pyrazole N-acylation.

Self-Validating Experimental Protocol

The following protocol describes the synthesis of substituted 1-benzoylpyrazole derivatives (e.g., 3-phenyl-1-benzoylpyrazole-4-benzophenone) using a self-validating methodology that ensures high yield and purity[1].

Step-by-Step Methodology

• Reagent Preparation: Dissolve the pyrazole derivative (10 mmol) in anhydrous dichloromethane (CH₂Cl₂).

  • Causality: Anhydrous conditions are critical. Benzoyl chloride readily hydrolyzes in the presence of ambient moisture to form benzoic acid, which consumes the electrophile, drastically reduces the yield, and complicates downstream purification[1].

• Base Addition: Add triethylamine (1.52 g, 15 mmol, 1.5 equiv) to the solution.

  • Causality: The 0.5 equiv excess of TEA ensures complete neutralization of the HCl byproduct, even if trace moisture consumes a fraction of the base.

• Acylation: Cool the reaction vessel to 0 °C. Add benzoyl chloride (12 mmol, 1.2 equiv) dropwise.

  • Causality: The N-acylation is highly exothermic. Dropwise addition at 0 °C controls the reaction kinetics, preventing localized superheating that could lead to degradation or unwanted side reactions[1].

• Reflux & Real-Time Validation: Heat the mixture to reflux for 4 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC).

  • Self-Validation: The disappearance of the starting pyrazole spot on the TLC plate serves as a real-time validation that the nucleophilic attack is complete.

• Work-up & Neutralization: Wash the organic phase with distilled water repeatedly until the aqueous wash reaches exactly pH 7.

  • Causality: Removing all unreacted TEA and TEA-HCl salts is paramount. If the solution remains basic during solvent evaporation, the residual base can catalyze the hydrolysis of the newly formed amide bond, reverting the product back to the starting materials[1].

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under vacuum. Recrystallize the crude product using CH₂Cl₂ and light petroleum to obtain the pure white solid[1].

Spectroscopic Characterization

Rigorous analytical characterization is required to confirm the N1-acylation. The table below summarizes the quantitative spectral data for a representative derivative, 3-Phenyl-1-benzoylpyrazole-4-benzophenone, which serves as a benchmark for this chemical class[1].

Analytical Parameter	Quantitative Value / Observation	Diagnostic Significance
Appearance & Yield	White solid, 87% Yield	High yield indicates successful acid scavenging.
Melting Point	165–167 °C	Confirms crystalline purity.
¹H NMR (600 MHz, CDCl₃)	δ 7.38–8.33 (m, 15H, Ar-H), 8.75 (s, 1H, N-CH=C)	The singlet at 8.75 ppm confirms the intact pyrazole ring proton adjacent to the acylated nitrogen.
¹³C NMR (150 MHz, CDCl₃)	δ 122.4, 128.3, 135.4, 138.1, 155.8, 165.9, 189.8	The peak at 165.9 ppm is the definitive marker for the newly formed amide carbonyl carbon (C=O).
FT-IR (KBr, cm⁻¹)	3154, 3062, 1698, 1654, 1595, 1444	The strong absorption band at 1698 cm⁻¹ confirms the presence of the benzoyl C=O stretch.
HRMS (ESI)	m/z [M+H]⁺ calcd: 353.1212, found: 353.1286	Exact mass validates the molecular formula and confirms the addition of the benzoyl group.

Applications in Drug Development & Agrochemicals

The 1-benzoylpyrazole scaffold is not merely a synthetic curiosity; it is a highly active pharmacophore utilized across multiple biological domains.

Agrochemicals: HPPD Inhibition

1-benzoylpyrazole derivatives are highly potent inhibitors of 4-hydroxyphenylpyruvate dioxygenase (HPPD) . HPPD is a critical enzyme responsible for the biosynthesis of plastoquinone and tocopherols in plants. By competitively binding to HPPD (exhibiting low binding free energy), these derivatives deplete plastoquinone levels. This depletion blocks carotenoid biosynthesis, leading to severe photobleaching of plant tissues and subsequent weed death. Notably, specific derivatives have shown potent herbicidal activity against barnyard grass while remaining safely tolerated by crops like maize[1].

HPPD inhibition pathway by 1-benzoylpyrazole derivatives.

Pharmaceutical Drug Development

In human medicine, the phenylazole and benzoylpyrazole classes are actively researched for their antioxidant and anti-inflammatory properties. They are known to modulate lipoxygenase (LO) pathways—specifically 5-LO, which is the primary enzyme responsible for synthesizing leukotrienes (powerful inflammatory mediators). By inhibiting these pathways, 1-benzoylpyrazole derivatives are being developed as treatments for ischemic organ damage (such as cerebral infarction), rheumatoid arthritis, and other diseases driven by oxidative cell damage[4].

References

• Design, synthesis, and herbicidal activity of pyrazole benzophenone derivatives Source: RSC Advances / ResearchGate URL
• Synthesis of 1-H-3-(2″-Hydroxy-5″-chlorophenyl)-5-(2′-furyl)
• Cyanothioacetamides as a synthetic platform for the synthesis of aminopyrazole derivatives Source: Beilstein Journal of Organic Chemistry / NIH URL
• WO2005012293A1 - Composes de phenylazole, leur procede de production et antioxydants Source: Google Patents URL

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An In-depth Technical Guide to 1H-Pyrazole, 1-benzoyl- for Researchers and Drug Development Professionals

An authoritative guide to the synthesis, properties, and reactivity of 1H-Pyrazole, 1-benzoyl-, a key building block in modern medicinal chemistry.

This document provides a comprehensive overview of 1H-Pyrazole, 1-benzoyl-, also known as phenyl(pyrazol-1-yl)methanone. It is intended for researchers, scientists, and professionals in the field of drug development who are interested in the application of pyrazole-containing compounds. Pyrazoles are a class of heterocyclic compounds that have garnered significant attention due to their wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties. This guide will delve into the core physical and chemical characteristics of 1H-Pyrazole, 1-benzoyl-, offering insights into its synthesis, structural features, and chemical behavior.

Core Molecular Attributes

1H-Pyrazole, 1-benzoyl- is a solid, crystalline compound at room temperature. Its fundamental properties are summarized in the table below, providing a quick reference for laboratory use.

Property	Value	Source
IUPAC Name	phenyl(pyrazol-1-yl)methanone	PubChem
Synonyms	N-benzoylpyrazole, 1-Benzoyl-1H-pyrazole	PubChem
CAS Number	10199-66-3	PubChem
Molecular Formula	C₁₀H₈N₂O	PubChem
Molecular Weight	172.18 g/mol	PubChem
Physical State	White to yellow crystalline powder	[1]
Melting Point	67-70 °C (for 1H-pyrazole)	[1]
Boiling Point	Not available
Solubility	Soluble in organic solvents like ethanol, ether, chloroform, and benzene; slightly soluble in water.	[1]

Synthesis of 1H-Pyrazole, 1-benzoyl-

The synthesis of 1H-Pyrazole, 1-benzoyl- is typically achieved through the acylation of pyrazole with benzoyl chloride. This reaction is a standard and efficient method for the preparation of N-acylpyrazoles.

Conceptual Workflow for Synthesis

Caption: General workflow for the synthesis of 1H-Pyrazole, 1-benzoyl-.

Detailed Experimental Protocol

Materials:

• 1H-Pyrazole

• Benzoyl chloride

• Anhydrous pyridine or triethylamine

• Anhydrous solvent (e.g., tetrahydrofuran (THF) or dichloromethane (DCM))

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Solvents for recrystallization (e.g., ethanol, hexanes)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 1H-pyrazole (1.0 equivalent) in the chosen anhydrous solvent.

• Addition of Base: Add the base (1.1 equivalents) to the solution and stir for 10-15 minutes at room temperature.

• Addition of Acylating Agent: Slowly add benzoyl chloride (1.05 equivalents) to the reaction mixture. The reaction is often exothermic, so the addition should be controlled to maintain the temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC).[2]

• Work-up: Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel.[2]

Chemical Reactivity and Mechanistic Insights

1H-Pyrazole, 1-benzoyl- serves as an activated amide and is a versatile intermediate in organic synthesis. The pyrazole moiety acts as a good leaving group, making the carbonyl group susceptible to nucleophilic acyl substitution.

Nucleophilic Acyl Substitution

The reactivity of N-acylpyrazoles in nucleophilic acyl substitution reactions is a key aspect of their chemical behavior. They are more reactive than amides but less reactive than acid chlorides, placing them in a useful intermediate position in the reactivity series of carboxylic acid derivatives. This tunable reactivity makes them valuable reagents in organic synthesis.[3]

The general mechanism for nucleophilic acyl substitution involves the addition of a nucleophile to the carbonyl carbon, forming a tetrahedral intermediate. Subsequently, the pyrazole anion is eliminated as a leaving group, regenerating the carbonyl double bond.

Caption: Mechanism of nucleophilic acyl substitution on 1H-Pyrazole, 1-benzoyl-.

Spectroscopic and Structural Characterization

A thorough understanding of the spectral and structural properties of 1H-Pyrazole, 1-benzoyl- is crucial for its identification and for elucidating its role in chemical reactions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the protons of the pyrazole and benzoyl rings. The pyrazole protons will appear as multiplets in the aromatic region, with their chemical shifts influenced by the electron-withdrawing benzoyl group. The protons of the phenyl group will also resonate in the aromatic region.

• ¹³C NMR: The carbon NMR spectrum will provide information about the carbon skeleton. The carbonyl carbon will appear as a characteristic downfield signal. The carbon atoms of the pyrazole and phenyl rings will have distinct chemical shifts.

¹H NMR (Predicted)	¹³C NMR (Predicted)
Pyrazole H-3, H-4, H-5	Pyrazole C-3, C-4, C-5
Phenyl ortho, meta, para-H	Phenyl ipso, ortho, meta, para-C
Carbonyl C=O

Infrared (IR) Spectroscopy

The IR spectrum of 1H-Pyrazole, 1-benzoyl- will be dominated by a strong absorption band corresponding to the carbonyl (C=O) stretching vibration, typically in the range of 1700-1750 cm⁻¹. Other characteristic bands will include C-H stretching vibrations of the aromatic rings and C=N and C=C stretching vibrations of the pyrazole and phenyl rings. For a similar compound, (3,5-di-tert-butylphenyl)(1H-pyrazol-1-yl)methanone, a characteristic C=O stretch was observed at 1701 cm⁻¹.[4]

Mass Spectrometry (MS)

The mass spectrum will show the molecular ion peak (M⁺) corresponding to the molecular weight of the compound. The fragmentation pattern will likely involve the cleavage of the N-C bond between the pyrazole ring and the carbonyl group, leading to the formation of a benzoyl cation and a pyrazole radical cation.

Crystal Structure

Applications in Drug Discovery and Development

The pyrazole scaffold is a "privileged structure" in medicinal chemistry, meaning it is a molecular framework that can be modified to interact with a variety of biological targets.[6] N-benzoylpyrazoles, in particular, have been investigated for their potential as:

• Enzyme Inhibitors: The activated amide bond in N-acyl pyrazoles makes them effective inhibitors of certain enzymes, such as serine hydrolases.[7]

• Anticancer Agents: Numerous pyrazole derivatives have demonstrated potent anticancer activity.[8]

• Antimicrobial Agents: The pyrazole nucleus is a component of various compounds with antibacterial and antifungal properties.[2]

The ability to readily synthesize and modify 1H-Pyrazole, 1-benzoyl- makes it an attractive starting material for the development of new therapeutic agents.

Conclusion

1H-Pyrazole, 1-benzoyl- is a valuable and versatile molecule for researchers in the chemical and pharmaceutical sciences. Its well-defined synthesis, predictable reactivity, and the biological significance of the pyrazole core make it a key building block for the design and discovery of novel compounds with potential therapeutic applications. This guide has provided a foundational understanding of its core properties, and it is hoped that this will facilitate its effective use in the laboratory and in the broader context of drug development.

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• Dodiya, D. K., & Shah, R. A. (2016). Synthesis and Antimicrobial Evaluation of Novel 1-Benzoyl Pyrazole Derivatives. Journal of Pharmaceutical Science and Bioscientific Research, 6(3), 300-303. [Link]

• Gutsul, M. D., Samarov, I. V., Vasilevsky, S. F., & Trofimov, B. A. (2022). 1-Phenyl-3,3-di(1H-pyrazol-1-yl)propan-1-one. Molbank, 2022(4), M1487. [Link]

• (2022). (3,5-Di-tert-butylphenyl)(1H-pyrazol-1-yl)methanone. Molbank, 2022(4), M1468. [Link]

• Correa, A., & Elguero, J. (2017). Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles. The Journal of Organic Chemistry, 82(15), 8143–8155. [Link]

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• Pace, V., & Holzer, W. (2019). Direct α-Imination of N-Acyl Pyrazoles with Nitrosoarenes. Organic Letters, 21(13), 5193–5197. [Link]

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• Abás, S., et al. (2021). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. Chemistry Central Journal, 15, 63. [Link]

• El-Gamal, M. I., et al. (2023). Design, Synthesis, Molecular Modeling and Biological Evaluation of Novel Pyrazole Benzimidazolone Derivatives as Potent Antioxidants. Pharmaceuticals, 16(12), 1667. [Link]

• Ashenhurst, J. (2011, May 6). Nucleophilic Acyl Substitution (With Negatively Charged Nucleophiles). Master Organic Chemistry. [Link]

• Wolska, J., et al. (2025). Eco-friendly methods for the synthesis of N-acyl pyrazole derivatives with luminescent properties. RSC Advances, 15(3), 1747-1753. [Link]

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1H-Pyrazole, 1-benzoyl-: Chemical Structure, Synthesis, and Therapeutic Applications

Executive Summary

As the landscape of small-molecule drug discovery and agrochemical development evolves, nitrogen-containing heterocycles remain foundational scaffolds. Among these, 1H-Pyrazole, 1-benzoyl- (CAS: 10199-66-3) represents a highly versatile building block and active pharmacophore. This technical whitepaper provides an in-depth analysis of its structural architecture, physicochemical properties, self-validating synthetic protocols, and its emerging role as a pseudoirreversible enzyme inhibitor. Designed for researchers and drug development professionals, this guide bridges the gap between theoretical chemistry and applied bench-level causality.

Chemical Identity and Structural Architecture

The molecular architecture of 1-benzoylpyrazole combines the electron-rich, aromatic pyrazole ring with a lipophilic benzoyl moiety, linked via an electrophilic carbonyl bridge. This specific arrangement dictates its reactivity profile, making it susceptible to nucleophilic attack at the carbonyl carbon—a feature heavily exploited in its pharmacological mechanism of action.

Fig 1. Structural domains and functional significance of 1-benzoylpyrazole.

Physicochemical Properties

Understanding the quantitative metrics of 1-benzoylpyrazole is critical for predicting its behavior in biological systems and organic solvents. The data below is aggregated from the [1].

Property	Value	Causality / Significance in Drug Design
IUPAC Name	phenyl(pyrazol-1-yl)methanone	Standardized nomenclature defining the exact connectivity.
CAS Number	10199-66-3	Unique registry identifier for global chemical sourcing.
Molecular Formula	C₁₀H₈N₂O	Defines the precise stoichiometry of the molecule.
Molecular Weight	172.18 g/mol	Highly optimal for small-molecule drug design, strictly adhering to Lipinski's Rule of 5.
XLogP3	1.8	Indicates favorable lipophilicity, ensuring high membrane permeability without excessive hydrophobic trapping.
H-Bond Donors	0	Enhances lipophilicity; the molecule relies entirely on the target's active site for H-bond donation.
H-Bond Acceptors	2	The carbonyl oxygen and the sp² hybridized pyrazole nitrogen act as key interaction points for target binding.
Topological Polar Surface Area	34.9 Ų	Excellent for oral bioavailability and indicates potential for Blood-Brain Barrier (BBB) penetration.

Synthetic Methodologies and Mechanistic Causality

The most direct and scalable route to synthesize 1-benzoylpyrazole is the nucleophilic acyl substitution (N-acylation) of 1H-pyrazole using benzoyl chloride. As an Application Scientist, I emphasize that successful synthesis relies not just on mixing reagents, but on controlling the reaction microenvironment to drive the equilibrium forward while suppressing side reactions.

Fig 2. Step-by-step nucleophilic acylation workflow with self-validating QC.

Self-Validating Protocol: N-Acylation of 1H-Pyrazole

Objective: High-yield synthesis of 1-benzoylpyrazole via controlled N-acylation.

Step 1: Preparation of the Anhydrous Environment

• Action: Dissolve 1H-pyrazole (1.0 eq) in anhydrous Dichloromethane (DCM) under a continuous Nitrogen (N₂) atmosphere.

• Causality: Benzoyl chloride is highly susceptible to hydrolysis. Ambient moisture will convert it into benzoic acid, killing the reaction yield. The N₂ atmosphere guarantees the integrity of the electrophile.

Step 2: Base Addition and Thermal Control

• Action: Add Triethylamine (TEA) or Pyridine (1.5 eq) to the solution and cool the reaction flask to 0°C using an ice bath.

• Causality: The acylation process generates hydrochloric acid (HCl) as a byproduct. Without a base, HCl will protonate the pyrazole nitrogen, rendering it non-nucleophilic and halting the reaction. TEA acts as an acid scavenger. Cooling to 0°C controls the exothermic nature of the initial nucleophilic attack, preventing the degradation of the pyrazole ring.

Step 3: Electrophile Introduction

• Action: Add Benzoyl chloride (1.1 eq) dropwise over 15 minutes.

• Causality: Dropwise addition prevents localized heating and minimizes the formation of unwanted di-acylated byproducts.

Step 4: Reaction Propagation and In-Process Monitoring

• Action: Remove the ice bath, allow the mixture to warm to room temperature, and stir for 2-4 hours. Monitor via Thin-Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (3:1) mobile phase.

• Self-Validation: The reaction is complete when the baseline pyrazole spot disappears and a new, higher Rf UV-active spot (the more lipophilic 1-benzoylpyrazole) emerges.

Step 5: Workup and Purification

• Action: Quench the reaction with saturated aqueous NaHCO₃. Extract the organic layer with DCM, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the crude product via silica gel column chromatography.

• Final QC Validation: Confirm the structural identity via ¹H NMR (CDCl₃). The successful attachment of the benzoyl group is validated by the characteristic downfield shift of the pyrazole protons (typically appearing around δ 8.50–8.80 ppm) and the presence of the benzoyl aromatic multiplet, as corroborated by literature standards [2].

Pharmacological and Agrochemical Applications

The 1-benzoylpyrazole scaffold is not merely a synthetic intermediate; it is a highly active pharmacophore. Its unique electronic distribution allows it to interact with specific enzymatic targets in both human physiology and plant biology.

Human Neutrophil Elastase (NE) Inhibition

Human Neutrophil Elastase (NE) is a serine protease implicated in severe inflammatory and pulmonary diseases. Research published in the Journal of Medicinal Chemistry [2] identified N-benzoylpyrazoles as potent, small-molecule inhibitors of NE.

Mechanistic Causality: Unlike traditional reversible inhibitors, 1-benzoylpyrazoles act as pseudoirreversible competitive inhibitors . The enzyme's active site serine attacks the electrophilic carbonyl carbon of the 1-benzoylpyrazole. Because the pyrazole ring is an excellent leaving group, the enzyme becomes transiently acylated (benzoylated), effectively shutting down its proteolytic activity and halting the inflammatory cascade.

Fig 3. Pseudoirreversible inhibition of Human Neutrophil Elastase by N-benzoylpyrazoles.

Agrochemical Utility: HPPD Inhibition

Beyond human therapeutics, the benzoylpyrazole core is a privileged scaffold in agrochemistry. According to studies in RSC Advances [3], derivatives of 1-benzoylpyrazole exhibit potent herbicidal activity by targeting 4-Hydroxyphenylpyruvate dioxygenase (HPPD). Inhibition of HPPD disrupts the biosynthesis of plastoquinone and tocopherols in plants, leading to severe bleaching and subsequent plant death, making it a highly effective mechanism for weed control.

Conclusion

1H-Pyrazole, 1-benzoyl- (CAS: 10199-66-3) exemplifies the power of rational chemical design. By bridging an aromatic pyrazole with a lipophilic benzoyl group, chemists have unlocked a scaffold capable of precise enzymatic acylation. Whether deployed as a pseudoirreversible inhibitor of human elastase to combat inflammation, or modified into an HPPD-inhibiting herbicide, mastering the synthesis and reactivity of this molecule is essential for modern application scientists and drug developers.

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Advanced Methodologies in 1-Benzoyl-1H-Pyrazole Synthesis: A Technical Guide

Executive Summary

1-Benzoyl-1H-pyrazoles are privileged heterocyclic scaffolds with profound implications in medicinal chemistry and agrochemical development. These compounds are recognized for their submicromolar inhibition of human neutrophil elastase (HNE)—a critical enzyme implicated in tumor invasion and inflammatory diseases (1)[2]. Furthermore, specific benzoylpyrazole derivatives function as highly effective grass herbicides by targeting 4-hydroxyphenylpyruvate dioxygenase (HPPD) (3)[3]. This whitepaper dissects the synthetic logic, mechanistic causality, and experimental protocols required to construct these vital molecules.

Section 1: Mechanistic Foundations and Synthetic Pathways

The synthesis of 1-benzoyl-1H-pyrazoles generally proceeds via two primary strategic pathways:

• Direct N-Acylation of the Pyrazole Core: This involves the nucleophilic attack of a pre-formed 1H-pyrazole on an acylating agent like benzoyl chloride.

• De Novo Cyclocondensation: This bottom-up approach constructs the pyrazole ring and the N-benzoyl linkage simultaneously by reacting 1,3-dicarbonyl compounds (e.g., acetylacetone) with benzoylhydrazines (4)[4].

Causality in Reaction Kinetics

When employing the cyclocondensation route, the electronic nature of the benzoylhydrazine significantly dictates the reaction's success. Benzoyl hydrazides bearing electron-donating groups (EDGs) increase the nucleophilicity of the terminal hydrazine nitrogen, leading to rapid cyclization and high yields. Conversely, electron-withdrawing groups (EWGs) pull electron density away from the reactive center. This electronic depletion slows the initial nucleophilic attack and destabilizes the transition state during the final dehydration step, often resulting in an incomplete reaction that yields a mixture of the intermediate 1-benzoyl-5-hydroxy-4,5-dihydro-1H-pyrazole and the fully aromatic product (4)[4].

Section 2: Green Chemistry and Catalytic Innovations

Recent advancements emphasize sustainable, eco-friendly synthesis. A breakthrough in this domain is the use of natural fruit extracts, specifically lemon juice, as a biocatalyst and solvent (5)[5].

Causality of the Biocatalyst: Lemon juice contains citric acid, which acts as a natural Brønsted acid. The acidic protons activate the carbonyl carbons of the 1,3-dicarbonyl compound, enhancing its electrophilicity. This allows the weakly nucleophilic benzoylhydrazine to attack efficiently without the need for toxic organic solvents or heavy metal catalysts. Furthermore, the aqueous medium drives the reaction forward via the hydrophobic effect; as the highly lipophilic 1-benzoyl-1H-pyrazole forms, it precipitates out of the solution, shifting the equilibrium toward product formation (Le Chatelier's principle) (5)[5].

Section 3: Quantitative Data and Reaction Optimization

Table 1: Comparative Analysis of 1-Benzoyl-1H-Pyrazole Synthetic Routes

Precursors	Catalyst / Solvent	Temp / Time	Yield (%)	Reference
Acetylacetone + Benzoylhydrazine	Lemon Juice (Aqueous)	Reflux / ~30-60 min	85-95%	[5],[4]
1,3-Diphenylpropane-1,3-dione + DMF-DMA + Hydrazine	None (DMF)	100 °C / 12 h	~87%	[3]
Pyrazole + Benzoyl Chloride	Pyridine (Dry)	RT / 1-2 h	70-85%	[2]
2-Cyanothioacetamide + Benzoylhydrazine	HCl / Ethanol	60 °C / 5 h	72-94%	[6]

Section 4: Visualizing the Synthetic Workflows

Pathways for 1-benzoyl-1H-pyrazole synthesis: direct acylation vs. de novo cyclization.

Stepwise mechanistic pathway of 1-benzoyl-1H-pyrazole formation via cyclodehydration.

Section 5: Self-Validating Experimental Protocols

Protocol A: Direct N-Acylation of 1H-Pyrazole

Objective: Synthesize 1-benzoyl-1H-pyrazole via nucleophilic acyl substitution. Causality & Validation: Pyridine serves a dual purpose as both solvent and base. It neutralizes the HCl byproduct, preventing the protonation of the pyrazole ring (which would render it non-nucleophilic) and driving the reaction to completion. Step-by-Step Methodology:

• Dissolve 1H-pyrazole (1.0 equiv, 10 mmol) in 15 mL of anhydrous pyridine under a nitrogen atmosphere to prevent the hydrolysis of the acyl chloride.

• Cool the reaction vessel to 0 °C using an ice bath to mitigate the exothermic nature of the addition.

• Add benzoyl chloride (1.1 equiv, 11 mmol) dropwise over 15 minutes with continuous magnetic stirring.

• Remove the ice bath and allow the mixture to warm to room temperature. Stir for 1-2 hours. Validation Check: Monitor the disappearance of the starting material via TLC (Eluent: Hexane/EtOAc 3:1).

• Quench the reaction by slowly pouring the mixture into 50 mL of cold 2 N HCl. This neutralizes the excess pyridine, forming water-soluble pyridinium chloride.

• Extract the aqueous layer with ethyl acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude residue via recrystallization from ethanol to yield the pure 1-benzoyl-1H-pyrazole.

Protocol B: Green Synthesis of 1-Benzoyl-3,5-dimethyl-1H-pyrazole

Objective: Eco-friendly cyclocondensation using a natural acid catalyst. Causality & Validation: The use of an aqueous acidic medium (lemon juice) selectively catalyzes the imine formation and subsequent cyclodehydration. The precipitation of the product serves as a self-validating visual indicator of reaction progress. Step-by-Step Methodology:

• Extract fresh lemon juice and filter it through a fine mesh to remove pulp and particulate matter.

• In a 50 mL round-bottom flask, combine acetylacetone (1.0 equiv, 5 mmol) and benzoylhydrazine (1.0 equiv, 5 mmol).

• Add 10 mL of the filtered lemon juice. No additional organic solvents are required.

• Stir the mixture at 50 °C for 30-60 minutes. Validation Check: Observe the solution; the formation of a dense, solid precipitate indicates the successful generation of the hydrophobic pyrazole ring.

• Cool the reaction mixture to room temperature and filter the precipitate using a Büchner funnel.

• Wash the solid cake thoroughly with cold distilled water to remove residual citric acid and unreacted starting materials.

• Recrystallize the solid from hot ethanol to afford 1-benzoyl-3,5-dimethyl-1H-pyrazole in high purity.

References

• Fruit Extract Catalyzed Synthesis of Heterocycles: A Mini-Review Letters in Applied NanoBioScience
• Cyanothioacetamides as a synthetic platform for the synthesis of aminopyrazole derivatives NIH / Beilstein Journal of Organic Chemistry
• Design, synthesis, and herbicidal activity of pyrazole benzophenone deriv
• Synthesis and characterization of some substituted pyrazoles as analgesics and anti-inflammatory agents ResearchG
• Design, synthesis and evaluation of N-benzoylindazole derivatives and analogues as inhibitors of human neutrophil elastase NIH PMC

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis, and herbicidal activity of pyrazole benzophenone derivatives - RSC Advances (RSC Publishing) DOI:10.1039/C7RA09858H [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. nanobioletters.com [nanobioletters.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Spectroscopic Profiling of 1-Benzoylpyrazole: A Comprehensive Guide to NMR, IR, and MS Characterization

Executive Summary

1-Benzoylpyrazole (1H-Pyrazole, 1-benzoyl-, CAS: 10199-66-3) is a fundamental azolide—a class of compounds where an acyl group is directly bonded to the nitrogen atom of an azole ring. Due to their unique electronic properties, azolides serve as highly controlled acylating agents in drug development and complex organic synthesis. Accurate structural elucidation of 1-benzoylpyrazole requires a deep understanding of how the pyrazole ring and the benzoyl group electronically influence one another. This whitepaper provides an authoritative, mechanistic breakdown of the Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and Mass Spectrometry (MS) data for 1-benzoylpyrazole, accompanied by self-validating experimental protocols.

Workflow for the multi-modal spectroscopic validation of 1-benzoylpyrazole.

Mechanistic Origins of Spectroscopic Signatures

Nuclear Magnetic Resonance (NMR)

The ¹H and ¹³C NMR spectra of 1-benzoylpyrazole are governed by the electronic tension between the electron-withdrawing benzoyl group and the aromatic pyrazole heterocycle.

• Anisotropic Deshielding (¹H NMR): The N-acyl group forces the molecule into a near-planar conformation to maximize conjugation. In this geometry, the carbonyl oxygen sits in close spatial proximity to the C5 proton of the pyrazole ring. The magnetic anisotropy of the C=O double bond severely deshields the C5-H, shifting its resonance significantly downfield to approximately 8.50–8.75 ppm. This provides a distinct diagnostic peak separated from the C3-H (~7.80 ppm).

• Azolide Carbonyl Shift (¹³C NMR): In standard amides, the nitrogen lone pair delocalizes into the carbonyl carbon, shielding it. However, in 1-benzoylpyrazole, the nitrogen lone pair is an integral part of the pyrazole's 6π aromatic sextet. Consequently, resonance donation into the carbonyl is restricted. This gives the C=O bond higher ketone-like character, causing the carbonyl carbon to resonate downfield at ~166–168 ppm .

Fourier-Transform Infrared (FT-IR) Spectroscopy

The restriction of nitrogen lone-pair delocalization into the carbonyl group also dictates the IR vibrational modes. Standard secondary or tertiary amides exhibit an Amide I (C=O stretch) band around 1650 cm⁻¹. Because the azolide C=O bond in 1-benzoylpyrazole retains high double-bond character, more energy is required to stretch it. Therefore, the C=O stretch is blue-shifted to a higher frequency, typically observed between 1700 cm⁻¹ and 1720 cm⁻¹ .

Mass Spectrometry (MS)

Under standard 70 eV Electron Ionization (EI), 1-benzoylpyrazole (Molecular Weight: 172.18 g/mol ) exhibits a highly predictable thermodynamic fragmentation pattern. The intact molecular ion [M]⁺• is visible at m/z 172 . The dominant fragmentation route is an α-cleavage at the N-C(O) bond. This ejects a neutral pyrazole radical and yields a highly stable, resonance-stabilized benzoyl cation (m/z 105), which typically forms the base peak. Subsequent decarbonylation (loss of CO) generates the phenyl cation (m/z 77).

Primary electron ionization (EI) mass spectrometry fragmentation pathway.

Quantitative Data Summaries

Table 1: ¹H NMR Data (CDCl₃, 600 MHz)

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment Causality
Pyrazole C5-H	8.50 – 8.75	Doublet (d)	1H	Strong anisotropic deshielding from adjacent C=O
Phenyl o-H	8.05 – 8.15	Multiplet (m)	2H	Deshielded by the electron-withdrawing carbonyl
Pyrazole C3-H	7.75 – 7.85	Doublet (d)	1H	Standard pyrazole aromatic resonance
Phenyl p-H	7.55 – 7.65	Multiplet (m)	1H	Aromatic resonance
Phenyl m-H	7.45 – 7.55	Multiplet (m)	2H	Aromatic resonance

| Pyrazole C4-H | 6.45 – 6.55 | Doublet of doublets (dd) | 1H | Most electron-rich position of the pyrazole ring |

Table 2: ¹³C NMR Data (CDCl₃, 150 MHz)

Position	Chemical Shift (δ, ppm)	Assignment Causality
C=O (Carbonyl)	166.0 – 168.0	Azolide carbonyl; lacks standard amide resonance
Pyrazole C3	144.0 – 145.0	Adjacent to sp² hybridized nitrogen
Phenyl C1 (ipso)	131.5 – 132.5	Substituted aromatic carbon
Phenyl C4 (para)	133.0 – 134.0	Aromatic carbon
Phenyl C2, C6 (ortho)	130.0 – 131.5	Aromatic carbons
Pyrazole C5	128.5 – 129.5	Deshielded by N-acyl group
Phenyl C3, C5 (meta)	127.5 – 128.5	Aromatic carbons

| Pyrazole C4 | 108.5 – 110.0 | Most electron-rich carbon in the heterocycle |

Table 3: FT-IR Key Vibrational Modes

Wavenumber (cm⁻¹)	Mode	Intensity	Mechanistic Origin
3100 – 3150	C-H stretch	Weak	sp² hybridized aromatic C-H bonds
1700 – 1720	C=O stretch	Strong	Azolide carbonyl; high double-bond character
1590, 1530	C=C, C=N stretch	Medium	Aromatic ring skeletal vibrations

| 1330 – 1350 | C-N stretch | Strong | Acyl-nitrogen bond |

Table 4: EI-MS Fragmentation

m/z	Ion Identity	Relative Abundance	Origin
172	[M]⁺•	Medium (20-40%)	Intact 1-benzoylpyrazole molecular ion
105	[PhCO]⁺	Base Peak (100%)	α-cleavage at the N-C(O) bond

| 77 | [Ph]⁺ | High (60-80%) | Decarbonylation of the benzoyl cation |

Self-Validating Experimental Protocols

To ensure absolute scientific integrity, the following protocols utilize built-in validation mechanisms to prevent artifactual data interpretation.

NMR Acquisition & Validation

• Sample Preparation: Dissolve 15 mg of 1-benzoylpyrazole in 0.6 mL of anhydrous deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Locking and Shimming: Lock the spectrometer to the deuterium signal of the CDCl₃. Perform iterative gradient shimming (Z1-Z5) until the TMS peak width at half-height is <1.0 Hz.

  • Causality for Validation: Proper shimming ensures that fine scalar couplings (e.g., the doublet of doublets of the Pyrazole C4-H) are accurately resolved. Without this, overlapping multiplets cannot be differentiated, leading to erroneous structural assignments.

• Acquisition: Acquire ¹H NMR with 16 scans and a relaxation delay (D1) of 2 seconds. Acquire ¹³C NMR with 512 scans, utilizing a composite pulse decoupling sequence (WALTZ-16) to remove proton coupling.

• Data Calibration: Calibrate the chemical shift axis by setting the internal TMS peak to exactly 0.00 ppm. Verify the solvent residual peak (CHCl₃) at 7.26 ppm (¹H) and 77.16 ppm (¹³C).

FT-IR (ATR) Analysis

• Background Subtraction: Collect a background spectrum of the empty Attenuated Total Reflectance (ATR) diamond crystal (32 scans, 4 cm⁻¹ resolution).

  • Causality for Validation: This step eliminates atmospheric H₂O and CO₂ artifacts. Because the critical azolide C=O stretch occurs near 1700 cm⁻¹, failing to subtract water vapor (which absorbs strongly at ~1640-1650 cm⁻¹) can artificially broaden or obscure the carbonyl peak.

• Sample Application: Place 2-3 mg of solid 1-benzoylpyrazole onto the crystal. Apply consistent pressure using the ATR anvil to ensure uniform optical contact.

• Acquisition: Record the spectrum from 4000 to 400 cm⁻¹. Validate the system by ensuring the baseline transmittance is >95% in non-absorbing regions.

EI-MS Analysis

• Instrument Calibration: Introduce perfluorotributylamine (PFTBA) to calibrate the mass axis. Ensure the m/z 69, 219, and 502 peaks are within 0.1 Da of their theoretical values.

• Sample Introduction: Introduce the sample via a direct insertion probe (DIP) to avoid thermal degradation associated with GC injection ports.

• Ionization & Detection: Apply an electron energy of exactly 70 eV. Scan from m/z 50 to 300.

  • Causality for Validation: 70 eV is the universally standardized energy for Electron Ionization. Utilizing this specific energy ensures the fragmentation pattern (specifically the 105/77 m/z ratio) perfectly matches reference libraries, validating the thermodynamic cleavage pathways.

References

• Design, synthesis, and herbicidal activity of pyrazole benzophenone derivatives. RSC Advances, 2017, 7, 46115-46122. URL:[Link]

• Flash Vacuum Pyrolysis of 1-Benzoylpyrazole. Journal of Analytical and Applied Pyrolysis, 1989, 16(2), 165-172. URL:[Link]

• 1H-Pyrazole, 1-benzoyl-. PubChem Database, National Center for Biotechnology Information. CID: 4339940. URL:[Link]

An In-Depth Technical Guide to the Solubility of 1H-Pyrazole, 1-benzoyl-

Foreword: Navigating the Crucial Parameter of Solubility in Drug Development

For researchers, scientists, and professionals in the field of drug development, understanding the solubility of a compound is not merely a routine characterization step; it is a critical determinant of a molecule's developability and ultimate therapeutic success. Poor solubility can lead to a cascade of challenges, from inconsistent results in biological assays to issues with formulation and bioavailability. This guide provides a comprehensive technical overview of the solubility of 1H-Pyrazole, 1-benzoyl-, a heterocyclic compound of interest in medicinal chemistry. Rather than presenting a rigid set of data, this document is structured to empower the researcher with the foundational knowledge and practical methodologies to both predict and experimentally determine the solubility of this compound and its analogs in a variety of solvent systems.

The Physicochemical Landscape of 1H-Pyrazole, 1-benzoyl-

1H-Pyrazole, 1-benzoyl- (also known as N-benzoylpyrazole) is a molecule that marries the aromatic pyrazole ring with a benzoyl group. This structural amalgamation dictates its physicochemical properties and, consequently, its solubility behavior.

• Molecular Structure: The presence of the pyrazole and benzene rings introduces significant non-polar character, while the amide linkage and the nitrogen atoms of the pyrazole ring provide sites for polar interactions, including hydrogen bonding.

• Polarity: The molecule possesses a moderate polarity. The non-polar surface area of the aromatic rings will favor solubility in non-polar to moderately polar organic solvents. The polar amide group and pyrazole nitrogens will contribute to solubility in more polar and hydrogen-bond-donating or -accepting solvents.

• Hydrogen Bonding: The carbonyl oxygen of the benzoyl group can act as a hydrogen bond acceptor. The nitrogen atoms of the pyrazole ring are also potential hydrogen bond acceptors. This capability is a key determinant of its solubility in protic solvents.

• Crystallinity: The planarity of the aromatic systems may facilitate efficient crystal packing, leading to a stable crystal lattice. A higher lattice energy will generally result in lower solubility, as more energy is required to overcome these intermolecular forces.[1]

Theoretical Prediction of Solubility: A First Pass Assessment

Before embarking on extensive experimental work, theoretical models can provide valuable initial insights into the solubility profile of 1H-Pyrazole, 1-benzoyl-. One of the most powerful and practical approaches is the use of Hansen Solubility Parameters (HSP) .

The core principle of HSP is "like dissolves like," quantified by assigning three parameters to both the solute and the solvent:

• δD (Dispersion): Energy from atomic forces.

• δP (Polar): Energy from dipolar intermolecular forces.

• δH (Hydrogen Bonding): Energy from hydrogen bonds.

A solvent is considered "good" for a particular solute if their HSP values are similar. The distance (Ra) between the HSP of the solute and the solvent in the three-dimensional Hansen space can be calculated. Smaller Ra values indicate a higher likelihood of good solubility.

Group Contribution Methods for HSP Estimation

In the absence of experimentally determined HSP for 1H-Pyrazole, 1-benzoyl-, group contribution methods can be employed for their estimation.[1][2] These methods dissect the molecule into its constituent functional groups, each having a known contribution to the overall HSP.

Table 1: Estimated Hansen Solubility Parameters for 1H-Pyrazole, 1-benzoyl- (Illustrative)

Parameter	δD (MPa½)	δP (MPa½)	δH (MPa½)

| Estimated Value | 19.5 | 8.5 | 6.0 |

Note: These are illustrative values. Precise calculation requires specialized software or detailed group contribution tables.

By comparing these estimated values to the known HSP of various solvents (see Table 2), a researcher can pre-select a promising range of solvents for experimental investigation.

Experimental Determination of Thermodynamic Solubility: The Gold Standard

While theoretical predictions are useful, experimentally determined solubility data is indispensable for accurate characterization. The shake-flask method is the gold standard for determining thermodynamic solubility.[3][4] This method measures the equilibrium solubility of a compound in a given solvent at a specific temperature.

The Shake-Flask Protocol: A Step-by-Step Guide

This protocol is designed to be a self-validating system, ensuring the attainment of true equilibrium solubility.

Materials:

• 1H-Pyrazole, 1-benzoyl- (solid, high purity)

• Selected solvents (analytical grade or higher)

• Glass vials with PTFE-lined screw caps

• Orbital shaker or magnetic stirrer with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE or PVDF)

• Calibrated analytical balance

• Volumetric flasks and pipettes

• Validated HPLC-UV or LC-MS system

Experimental Workflow:

Caption: Workflow for HPLC method development and validation.

Data Presentation and Interpretation

Quantitative solubility data should be presented in a clear and organized manner to facilitate comparison across different solvent systems.

Table 2: Solubility of 1H-Pyrazole, 1-benzoyl- in Various Solvents at 25 °C (Template for Experimental Data)

Solvent	Solvent Type	Polarity Index	Hansen Parameters (δD, δP, δH)	Solubility (mg/mL)	Solubility (µM)
Water	Polar, Protic	10.2	15.5, 16.0, 42.3	To be determined	To be determined
Ethanol	Polar, Protic	5.2	15.8, 8.8, 19.4	To be determined	To be determined
Acetone	Polar, Aprotic	5.1	15.5, 10.4, 7.0	To be determined	To be determined
Dichloromethane	Non-polar	3.1	17.0, 7.3, 7.1	To be determined	To be determined
Toluene	Non-polar	2.4	18.0, 1.4, 2.0	To be determined	To be determined
Hexane	Non-polar	0.1	14.9, 0.0, 0.0	To be determined	To be determined

| Dimethyl Sulfoxide (DMSO) | Polar, Aprotic | 7.2 | 18.4, 16.4, 10.2 | To be determined | To be determined |

Note: Polarity Index and Hansen Parameter values are approximate and sourced from common literature.

Conclusion: A Framework for Comprehensive Solubility Assessment

This guide has provided a comprehensive framework for understanding and determining the solubility of 1H-Pyrazole, 1-benzoyl-. By integrating theoretical predictions with rigorous experimental methodologies, researchers can build a robust solubility profile for this and other compounds of interest. The detailed protocols for the shake-flask method and HPLC analysis, grounded in the principles of thermodynamic equilibrium and validated analytical science, offer a reliable pathway to generating high-quality, reproducible data. This, in turn, will enable more informed decisions in the critical early stages of drug discovery and development.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency; 1995. [Link]

• Solvent selection for pharmaceuticals. ResearchGate; 2023. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration; 2021. [Link]

• ICH HARMONISED TRIPARTITE GUIDELINE: VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use; 2005. [Link]

• ICH Q2 Analytical Method Validation. Slideshare; 2023. [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency; 2006. [Link]

• What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. European Pharmaceutical Review; 2011. [Link]

• A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences; 2024. [Link]

• MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS. Regulations.gov; 2018. [Link]

• The study of properties of HPLC determination of polycyclic aromatic nitrogen heterocycles. SpringerLink; 2007. [Link]

• Tailor-made solvents for pharmaceutical use? Experimental and computational approach for determining solubility in deep eutectic solvents (DES). National Center for Biotechnology Information; 2017. [Link]

• Prediction of Hansen Solubility Parameters with a New Group-Contribution Method. Kinam Park; 2008. [Link]

• Prediction of Hansen Solubility Parameters with a New Group-Contribution Method. Semantic Scholar; 2008. [Link]

• Solubility: The Important Phenomenon in Pharmaceutical Analysis. Research and Reviews: Journal of Pharmaceutical Analysis; 2022. [Link]

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• 2. semanticscholar.org [semanticscholar.org]
• 3. benchchem.com [benchchem.com]
• 4. enamine.net [enamine.net]

Protocols & Analytical Methods

Application Note: 1H-Pyrazole, 1-benzoyl- as a Versatile Building Block in Organic Synthesis and Drug Discovery

Executive Summary

1H-Pyrazole, 1-benzoyl- (commonly referred to as 1-benzoylpyrazole) is a highly versatile heterocyclic building block characterized by its unique N-acyl pyrazole scaffold. In recent years, its utility has expanded far beyond a simple protected intermediate. Today, it serves as a critical structural motif in the development of potent protease inhibitors and acts as a dynamic precursor in advanced thermal rearrangements and multi-component green syntheses.

This application note provides a comprehensive guide to the synthesis, mechanistic behavior, and application of 1-benzoylpyrazole. By bridging the gap between theoretical causality and bench-level execution, this guide is designed to empower researchers in medicinal chemistry and synthetic methodology to leverage this building block effectively.

Synthesis Methodologies: From Traditional to Green Chemistry

The synthesis of 1-benzoylpyrazole has traditionally relied on the direct benzoylation of pyrazole using benzoyl chloride in the presence of organic bases (e.g., pyridine or triethylamine). However, this route often suffers from the generation of stoichiometric salt waste and requires rigorous anhydrous conditions.

Recent advancements have shifted toward eco-friendly, multi-component Knoevenagel-type condensations . The choice of aqueous citric acid (often sourced directly from lemon juice) over traditional p -toluenesulfonic acid ( p TSA) in toluene is driven by the need to stabilize the highly polar transition state during the initial hydrazone formation. Furthermore, the aqueous medium induces the phase-separation of the highly crystalline 1-benzoylpyrazole product, driving the equilibrium forward and simplifying isolation [1]. Alternatively, the reaction of 2-cyanothioacetamides with benzoylhydrazine has proven highly effective for synthesizing heavily functionalized 1-benzoylpyrazole derivatives [4].

Fig 1: Comparative synthesis workflows for 1-benzoylpyrazole highlighting green chemistry routes.

Protocol 1: Green Synthesis of 1-Benzoylpyrazole via Biocatalysis

Objective: Synthesize 1-benzoylpyrazole without the use of hazardous organic solvents.

Materials:

• Acetylacetone (1.0 mmol)

• Benzoyl hydrazide (1.0 mmol)

• Freshly extracted lemon juice (0.5 mL, acting as the citric acid biocatalyst)

• Deionized water (5.0 mL)

Step-by-Step Methodology:

• Preparation of the Catalytic Medium: Filter freshly squeezed lemon juice through a standard cellulose filter to remove particulate matter. The natural citric acid content provides a pH of ~2.5, ideal for activating the carbonyl carbon of acetylacetone.

• Reaction Assembly: In a 25 mL round-bottom flask, suspend benzoyl hydrazide (1.0 mmol) in 5.0 mL of deionized water. Add 0.5 mL of the filtered lemon juice.

• Initiation: Add acetylacetone (1.0 mmol) dropwise to the stirring suspension at room temperature.

• Cyclocondensation: Warm the mixture to 60 °C and stir for 30–45 minutes. Causality Note: Heating accelerates the dehydration of the intermediate hydrazone, promoting rapid cyclization into the pyrazole ring.

• Validation & Isolation: Monitor the reaction via TLC (Hexane:EtOAc 7:3). The disappearance of the acetylacetone spot indicates completion. Upon cooling to room temperature, 1-benzoylpyrazole precipitates as a white crystalline solid.

• Purification: Filter the solid under vacuum, wash with cold deionized water (3 x 5 mL), and dry under a high vacuum to afford the pure product (Typical yield: 85-92%) [1].

Applications in Medicinal Chemistry: Human Neutrophil Elastase Inhibitors

1-Benzoylpyrazole derivatives have emerged as a novel class of small-molecule inhibitors targeting Human Neutrophil Elastase (NE) , a serine protease heavily implicated in the pathogenesis of destructive pulmonary diseases such as chronic obstructive pulmonary disease (COPD) and cystic fibrosis [2].

Mechanistic Insight: The N-benzoyl moiety is not merely a structural appendage; it acts as a critical binding element. The electrophilic nature of the amide carbonyl at the N1 position mimics an acyl-transfer agent within the elastase active site. However, the spontaneous hydrolysis rate of N-benzoylpyrazoles must be carefully monitored. Excessive electrophilicity can lead to premature degradation in aqueous assay buffers. Optimization of the pyrazole C3/C5 substituents is required to tune the steric shielding around the N1-benzoyl linkage, achieving high potency ( Ki​≤300 nM) without compromising the compound's half-life [2].

Fig 2: Discovery and optimization pipeline of N-benzoylpyrazoles as Human Neutrophil Elastase inhibitors.

Quantitative Data: Elastase Inhibition Kinetics

The following table summarizes the structure-activity relationship (SAR) progression of N-benzoylpyrazole derivatives during high-throughput screening and subsequent optimization.

Compound Class	Target	Inhibitory Activity	Specificity	Mechanism of Action
Initial Library Hits	Human Neutrophil Elastase	>90% inhibition at 20 μg/mL	Moderate	Competitive
Unoptimized N-benzoylpyrazoles	Human Neutrophil Elastase	IC50 > 5 μM	Low (Cross-reacts with Chymotrypsin)	Competitive (Rapid Hydrolysis)
Optimized Derivatives (e.g., C3/C5 substituted)	Human Neutrophil Elastase	Ki​≤300 nM	High for NE	Competitive (Stable in aqueous buffer)

Data synthesized from kinetic evaluations of N-benzoylpyrazole libraries [2].

Advanced Synthetic Transformations: Flash Vacuum Pyrolysis (FVP)

Beyond its role as an intact scaffold, 1-benzoylpyrazole is a fascinating substrate for gas-phase thermal isomerizations. Under Flash Vacuum Pyrolysis (FVP) conditions, the molecule undergoes unexpected valence bond isomerizations and radical cleavages.

Mechanistic Insight: FVP relies on extremely short contact times ( 10−2 to 10−1 s) to trap kinetic products that are inaccessible in standard solution-phase chemistry. When 1-benzoylpyrazole is subjected to temperatures between 600 °C and 720 °C, the thermal homolysis of the N-N or N-C(O) bond generates transient diradicals. Because the system is maintained at a high vacuum ( <10−3 mbar), intermolecular collisions are virtually eliminated. This forces the molecule to undergo intramolecular rearrangement, yielding 2-phenylfuran via a rare extrusion/recombination pathway, alongside various nitrile isomers [3].

Fig 3: Mechanistic pathway of 1-benzoylpyrazole under flash vacuum pyrolysis conditions.

Protocol 2: Setup and Execution of FVP for 1-Benzoylpyrazole

Objective: Induce radical cleavage to isolate 2-phenylfuran.

Equipment:

• Sublimation oven connected to a quartz pyrolysis tube (length: 30 cm, inner diameter: 2 cm).

• High-vacuum pump system capable of maintaining <10−3 mbar.

• Liquid nitrogen-cooled U-tube trap.

Step-by-Step Methodology:

• System Evacuation: Load 1-benzoylpyrazole (50 mg) into the sublimation flask. Evacuate the entire FVP apparatus to a pressure of 10−3 mbar.

• Thermal Equilibration: Heat the quartz pyrolysis tube to a constant 650 °C using an external tube furnace. Ensure the liquid nitrogen trap is fully chilled.

• Sublimation: Gently heat the sublimation flask to 80–100 °C. Causality Note: The sublimation rate must be strictly controlled to ensure the contact time within the hot zone remains between 10−2 and 10−1 seconds. If sublimation is too rapid, intermolecular collisions will cause unwanted polymerization (charring).

• Trapping: The pyrolyzate will condense immediately upon hitting the cold finger of the liquid nitrogen trap.

• Recovery: Once sublimation is complete, close off the vacuum, introduce inert argon gas, and allow the trap to warm to room temperature. Wash the trap with anhydrous dichloromethane to recover the 2-phenylfuran and nitrile isomer mixture for subsequent chromatographic separation [3].

Conclusion

1H-Pyrazole, 1-benzoyl- is a dynamic and highly functional building block. Whether it is being synthesized via sustainable, fruit-extract-catalyzed green chemistry, utilized as a rigid, competitive inhibitor scaffold against Human Neutrophil Elastase, or subjected to extreme thermal conditions to access rare furan derivatives, it remains a staple in the modern organic chemist's toolkit. By understanding the underlying causality of its reactivity—from its electrophilic N-acyl linkage to its susceptibility to radical homolysis—researchers can precisely tune its behavior for both drug discovery and complex synthetic methodology.

References

• Fruit Extract Catalyzed Synthesis of Heterocycles: A Mini-Review Source: Letters in Applied NanoBioScience URL:[Link]

• N-Benzoylpyrazoles Are Novel Small-Molecule Inhibitors of Human Neutrophil Elastase Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Unexpected valence bond isomerization of[1,2,4]triazolo[3,4-c][1,2,4]benzotriazines under flash vacuum pyrolytic (fvp) conditions Source: ResearchGate URL:[Link]

• Cyanothioacetamides as a synthetic platform for the synthesis of aminopyrazole derivatives Source: Beilstein Journal of Organic Chemistry (NIH / Beilstein Journals) URL:[Link]

Advanced Synthesis and Functionalization of Bioactive 1-Benzoyl-1H-Pyrazole Derivatives

Application Note & Methodological Protocol Target Audience: Discovery Chemists, Process Scientists, and Drug Development Professionals

Introduction & Mechanistic Rationale

The pyrazole scaffold is a privileged N-heterocycle in medicinal chemistry and agrochemicals, known for its profound anticancer, antimicrobial, and anti-inflammatory properties[1]. Among its derivatives, 1-benzoyl-1H-pyrazoles serve as highly versatile synthetic intermediates and potent active pharmaceutical ingredients (APIs). These molecules are recognized as robust inhibitors of critical biological targets, including p38 mitogen-activated protein kinase (MAPK) in cancer models and 4-hydroxyphenylpyruvate dioxygenase (HPPD) in herbicidal applications[2].

Historically, the synthesis of N-substituted pyrazoles via the condensation of 1,3-diketones with hydrazines has been plagued by poor regioselectivity and reliance on harsh mineral acids. Modern synthetic paradigms have shifted toward green biocatalysis (e.g., utilizing the natural citric acid content of lemon juice)[3] and solvent-directed regiocontrol (e.g., using fluorinated alcohols)[4]. This application note details the causality, experimental design, and self-validating protocols required to synthesize and isolate 1-benzoyl-1H-pyrazole derivatives with high purity and predictable regiochemistry.

Causality in Experimental Design: Thermodynamics vs. Kinetics

As a process scientist, understanding the electronic environment of your starting materials is critical for controlling the reaction pathway. The synthesis of 1-benzoyl-1H-pyrazoles from acetylacetone and substituted benzoyl hydrazides proceeds via a 5-hydroxy-4,5-dihydro-1H-pyrazole intermediate.

The Electronic Effect:

• Electron-Donating Groups (EDGs): Substituents like −OCH3​ or −CH3​ on the benzoyl hydrazide increase the nucleophilicity of the hydrazine nitrogen. More importantly, during the rate-limiting dehydration step, EDGs stabilize the transition state. This results in rapid kinetics, driving the reaction to the fully aromatized 1-benzoyl-1H-pyrazole in short reaction times[3].

• Electron-Withdrawing Groups (EWGs): Substituents like −NO2​ or −Cl pull electron density away from the core. This drastically slows down the dehydration step. Consequently, reactions involving EWGs often yield a mixture of the target pyrazole and the trapped 5-hydroxy-4,5-dihydro-1H-pyrazole intermediate[3].

Solvent Selection: To overcome regiochemical ambiguity when using unsymmetrical diketones, 4 are employed. TFE acts as a strong hydrogen-bond donor, stabilizing specific transition states and driving the regioselective formation of the desired N-substituted pyrazole isomer[4]. Alternatively, 5 provide an eco-friendly, naturally acidic medium (pH ~2.5) that perfectly catalyzes the initial condensation without the need for toxic homogeneous catalysts[5].

Workflow for the regioselective synthesis of 1-benzoyl-1H-pyrazole derivatives.

Quantitative Data: Substituent Effects on Synthesis

The table below summarizes the causal relationship between the electronic nature of the benzoyl hydrazide substituent, the reaction kinetics, and the resulting product distribution when synthesized in a biocatalytic medium.

Substituent (R-group)	Electronic Nature	Reaction Time (min)	Major Isolated Product	Yield (%)	Downstream Bioactivity Target
-OCH₃ (para)	Strong EDG	45	1-Benzoyl-1H-pyrazole	92	p38 MAPK Inhibition
-CH₃ (para)	Moderate EDG	50	1-Benzoyl-1H-pyrazole	89	p38 MAPK Inhibition
-H	Neutral	60	1-Benzoyl-1H-pyrazole	85	Broad-spectrum Antimicrobial
-Cl (para)	EWG	120	Mixture (Dihydro + Pyrazole)	78	HPPD Inhibition (Herbicidal)
-NO₂ (para)	Strong EWG	180	5-Hydroxy-4,5-dihydro-pyrazole	72	HPPD Inhibition (Herbicidal)

Data synthesized from established reaction kinetics of benzoyl hydrazides in green media[3].

Self-Validating Experimental Protocols

Protocol A: Eco-Friendly Synthesis of 1-Benzoyl-1H-Pyrazole via Biocatalysis

This protocol utilizes natural citric acid to drive the condensation, ensuring a clean reaction profile.

Materials:

• Acetylacetone (1.0 mmol)

• Substituted benzoyl hydrazide (1.0 mmol)

• Freshly extracted, filtered lemon juice (3.0 mL)

Step-by-Step Methodology:

• Preparation: In a 25 mL round-bottom flask, dissolve 1.0 mmol of the substituted benzoyl hydrazide in 3.0 mL of filtered lemon juice. Stir at room temperature for 5 minutes to ensure homogeneity.

• Condensation: Add 1.0 mmol of acetylacetone dropwise to the stirring solution.

• Thermal Activation: Heat the mixture to 60 °C. Monitor the reaction progress every 15 minutes. Note: EDG-substituted hydrazides will precipitate rapidly, whereas EWG-substituted hydrazides require prolonged heating.

• Isolation: Once complete, cool the mixture in an ice bath. Filter the precipitated solid under vacuum and wash thoroughly with cold distilled water (3 × 5 mL) to remove residual citric acid and unreacted starting materials.

• Purification: Recrystallize the crude product from hot ethanol to yield the pure 1-benzoyl-1H-pyrazole.

Self-Validation Checkpoints (Protocol A):

• TLC Verification: Run a TLC (Hexane:Ethyl Acetate 7:3). The disappearance of the starting diketone and the emergence of a single, highly UV-active spot confirms conversion.

• Spectroscopic Validation (FT-IR): Analyze the product via FT-IR. The absence of a broad −OH stretch (~3400 cm⁻¹) and the presence of a sharp amide C=O stretch (~1680 cm⁻¹) and C=N stretch (~1550 cm⁻¹) confirms complete dehydration[2].

• NMR Validation (¹H-NMR): Look for a sharp singlet at δ 6.2–6.5 ppm. This corresponds to the C4-H proton of the fully aromatized pyrazole ring. If a pair of doublets appears near δ 3.0 ppm, your reaction is trapped at the 4,5-dihydro intermediate stage[3].

Protocol B: Regioselective Synthesis using Fluorinated Solvents

For complex, unsymmetrical 1,3-diketones where regioselectivity is paramount.

Step-by-Step Methodology:

• Solvent Preparation: Dissolve the unsymmetrical 1,3-diketone (1.0 mmol) in 5.0 mL of 2,2,2-trifluoroethanol (TFE).

• Hydrazine Addition: Slowly add the benzoyl hydrazide (1.05 mmol) at 0 °C to control the initial exothermic nucleophilic attack.

• Cyclization: Warm the reaction to room temperature and stir for 2-4 hours. The strong hydrogen-bond donating capacity of TFE will direct the regiochemistry of the cyclization.

• Recovery: Evaporate the TFE under reduced pressure (TFE can be trapped and recycled). Purify the crude residue via flash column chromatography.

Mechanism of Action: Biological Pathway

Once synthesized, 1-benzoyl-1H-pyrazole derivatives act as potent competitive inhibitors of p38 MAP Kinase, a critical node in inflammatory and oncogenic signaling pathways. By mimicking the purine ring of ATP, the pyrazole core anchors into the kinase hinge region, preventing downstream transcription factor activation[2].

Mechanism of action of pyrazole derivatives via p38 MAPK pathway inhibition.

References

• Title: Structural characterization of benzoyl-1H-pyrazole derivatives obtained in lemon juice medium: Experimental and theoretical approach Source: Journal of Molecular Structure (via ResearchGate) URL: [Link]

• Title: Design, synthesis, and herbicidal activity of pyrazole benzophenone derivatives Source: RSC Advances URL: [Link]

• Title: Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs Source: The Journal of Organic Chemistry (via ResearchGate) URL: [Link]

• Title: Fruit Extract Catalyzed Synthesis of Heterocycles: A Mini-Review Source: Letters in Applied NanoBioScience URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Design, synthesis, and herbicidal activity of pyrazole benzophenone derivatives - RSC Advances (RSC Publishing) DOI:10.1039/C7RA09858H [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. nanobioletters.com [nanobioletters.com]

Application Note: Protocols for the N-Benzoylation of Pyrazole

Executive Summary

The N-benzoylation of pyrazoles is a fundamental transformation in organic synthesis and drug development. N-benzoylpyrazole derivatives serve as critical intermediates and active pharmacophores, most notably functioning as pseudoirreversible inhibitors in the development of1[1].

This application note provides two rigorously validated methodologies for the N-benzoylation of 1H-pyrazole: a Classical Solution-Phase Protocol utilizing halogenated solvents, and a Green Microwave-Assisted Protocol utilizing solid supports. By understanding the mechanistic causality behind reagent selection, researchers can optimize yields, control reaction kinetics, and scale up efficiently.

Mechanistic Rationale & Experimental Design

Pyrazoles possess an amphoteric nature; however, in the presence of an electrophile like benzoyl chloride, the pyrrole-like nitrogen (N1) acts as the primary nucleophilic center.

• The Role of the Base: In classical solution-phase synthesis, triethylamine (Et₃N) or pyridine is employed. The base serves a dual causality: it acts as an acid scavenger to neutralize the HCl byproduct (driving the equilibrium forward) and functions as a nucleophilic catalyst by forming a highly reactive acylammonium intermediate with benzoyl chloride[2].

• Steric Considerations: The efficiency of the acyl transfer is highly dependent on the steric bulk of the pyrazole substituents. Bulky groups at the 3- or 5-position can induce kinetic stabilization (similar to the tert-butyl effect), necessitating longer reaction times or higher temperatures to force the3[3].

• Solid Support & Microwave Activation: To bypass the toxicity of solvents like dichloromethane (DCM), basic alumina can be used as a solid support. Alumina provides a massive surface area that physically separates reactant molecules, mimicking high-dilution conditions. When subjected to microwave irradiation, the dielectric heating selectively excites the polar pyridine and benzoyl chloride molecules, accelerating the acyl transfer kinetics exponentially in 4[4].

Comparative Data Analysis

The following table summarizes the quantitative parameters comparing the two established protocols.

Parameter	Protocol A: Classical Solution-Phase	Protocol B: Microwave-Assisted (Solvent-Free)
Reagents	Benzoyl Chloride (1.5 eq), Et₃N (1.5 eq)	Benzoyl Chloride (2.0 eq), Pyridine (0.3 eq)
Solvent / Support	Anhydrous DCM or DMF	Basic Alumina (Solid Support)
Reaction Time	4 – 18 hours	1 – 5 minutes
Temperature	0 °C to Room Temperature	Microwave Irradiation (300 W)
Typical Yield	47% – 85%	80% – 95%
Environmental Impact	High (Halogenated solvents)	Low (Solvent-free, Green Chemistry)

Experimental Workflows

Workflow comparing Classical Solution-Phase and Solvent-Free Microwave protocols.

Detailed Methodologies

Protocol A: Classical Solution-Phase Synthesis

This method is ideal for scale-up and substrates that are sensitive to thermal degradation.

Step-by-Step Procedure:

• Preparation: In an oven-dried round-bottom flask purged with N₂, dissolve the 1H-pyrazole derivative (1.0 equiv, e.g., 5.0 mmol) in anhydrous Dichloromethane (DCM) (15 mL).

• Base Addition: Add Triethylamine (Et₃N) (1.5 equiv, 7.5 mmol) to the solution. Causality: Et₃N acts as the acid scavenger.

• Temperature Control: Cool the reaction mixture to 0 °C using an ice bath. Causality: The subsequent acylation is highly exothermic; cooling prevents localized boiling and the formation of degradation byproducts.

• Electrophile Addition: Add Benzoyl Chloride (1.5 equiv, 7.5 mmol) dropwise over 10 minutes.

• Propagation: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 4 to 18 hours[2].

• Self-Validation Checkpoint (TLC): Spot the reaction mixture against the starting pyrazole on a silica TLC plate (Eluent: Hexane/EtOAc 3:1). The N-benzoylpyrazole product will exhibit a significantly higher Rf​ value. Causality: The benzoylation removes the N-H hydrogen bond donor, drastically reducing the molecule's polarity.

• Work-up: Quench the reaction with saturated aqueous NaHCO₃ (20 mL). Causality: This hydrolyzes any unreacted benzoyl chloride into water-soluble benzoate salts. Extract the aqueous layer with DCM (2 × 15 mL).

• Isolation: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography if necessary.

Protocol B: Microwave-Assisted Solvent-Free Synthesis

This green-chemistry approach drastically reduces reaction time and eliminates the need for bulk halogenated solvents during the reaction phase.

Step-by-Step Procedure:

• Solid Support Preparation: In a 50 mL beaker, combine the 1H-pyrazole substrate (2.0 mmol), Benzoyl Chloride (4.0 mmol), and Pyridine (0.6 mmol).

• Adsorption: Add Basic Alumina (2.0 g) to the mixture. Stir vigorously with a glass rod until a uniform, free-flowing powder is obtained.

• Self-Validation Checkpoint (Physical State): The mixture must be a dry, free-flowing powder. If it is clumpy or wet, the localized concentration of reagents will cause uneven microwave heating (hotspots), leading to charring.

• Irradiation: Place the beaker in a dedicated laboratory microwave reactor. Irradiate at 300 W for 1 to 5 minutes[4]. Monitor in 1-minute intervals to prevent overheating.

• Extraction: Allow the beaker to cool to room temperature. Extract the product from the alumina matrix by washing it with minimal DCM or Ethyl Acetate (3 × 15 mL).

• Isolation: Filter the suspension to remove the basic alumina. Wash the combined organic extracts with water, dry over Na₂SO₄, and concentrate under reduced pressure. Recrystallize the crude product from an appropriate solvent (e.g., EtOH or EtOAc/Petroleum Ether).

Analytical Validation & Troubleshooting

To ensure the structural integrity of the synthesized N-benzoylpyrazole, cross-reference the isolated compound against the following spectroscopic markers:

• FT-IR Spectroscopy: The complete disappearance of the broad N-H stretching band (~3100–3200 cm⁻¹) confirms the consumption of the starting pyrazole. A sharp, intense peak will appear between 1680–1720 cm⁻¹ , corresponding to the newly formed amide/urea-like carbonyl (C=O) stretch.

• ¹³C-NMR Spectroscopy: The carbonyl carbon of the benzoyl group is highly diagnostic. Due to conjugation with the pyrazole ring, this peak typically resonates downfield between 160.0 ppm and 165.0 ppm [3]. If the peak appears >190 ppm, it indicates a ketone rather than an amide linkage, suggesting an unintended C-acylation (e.g., at the 4-position) rather than the desired N-acylation.

References

• Benzoylation of pyrazole 5.
• Synthesis, biological evaluation, and molecular modelling studies of potent human neutrophil elastase (HNE)
• Reactions of 4-benzoyl-1,5-diphenyl-1H-pyrazole-3- carboxylic acid chloride with various hydroxylamines and carbazates Source: TUBITAK URL
• Source: PubMed Central (PMC)

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Utilizing 1-Benzoyl-1H-pyrazole Scaffolds in Multicomponent Reactions (MCRs) for Drug Discovery

Executive Summary

The synthesis and functionalization of 1H-Pyrazole, 1-benzoyl- (commonly referred to as N-benzoylpyrazole) via Multicomponent Reactions (MCRs) represents a highly efficient, Pot, Atom, and Step Economic (PASE) approach in modern drug discovery. This application note details the mechanistic causality behind the green synthesis of 1-benzoyl-1H-pyrazole derivatives, outlines their utility as multi-target agents (specifically as Human Neutrophil Elastase inhibitors), and provides self-validating experimental protocols for both their synthesis and biological evaluation.

Mechanistic Causality in MCR-Based Pyrazole Synthesis

The one-pot cyclocondensation of 1,3-dicarbonyls (e.g., acetylacetone) with substituted benzoyl hydrazides is a highly effective MCR for generating 1-benzoyl-1H-pyrazoles[1]. To adhere to green chemistry principles, this reaction is optimally catalyzed by eco-friendly media such as aqueous citric acid or natural lemon juice, which acts simultaneously as a solvent and a natural acid catalyst[2].

The Role of Electronic Effects

The success and rate of this MCR are strictly dictated by the electronic nature of the substituents on the benzoyl hydrazide ring:

• Electron-Donating Groups (EDGs): Substituents like -CH₃ or -OCH₃ increase the nucleophilicity of the hydrazide nitrogen. This accelerates the initial hydrazone formation and facilitates the rapid elimination of water (dehydration) from the intermediate, driving the reaction swiftly toward the fully aromatic 1-benzoyl-1H-pyrazole[1].

• Electron-Withdrawing Groups (EWGs): Substituents like -Cl or -NO₂ pull electron density away from the pyrazoline core. This makes the dehydration step energetically unfavorable, significantly slowing the reaction and often trapping the intermediate to yield a mixture of 1-benzoyl-5-hydroxy-4,5-dihydro-1H-pyrazole and the final aromatic product[1].

Fig 1. Mechanistic pathway of the green MCR synthesis of 1-benzoyl-1H-pyrazole.

Quantitative Data: Substituent Effects

Table 1: Substituent Effects on MCR Yields and Reaction Times

Benzoyl Hydrazide Substituent	Electronic Nature	Reaction Time (min)	Predominant Product	Yield (%)
-H (Unsubstituted)	Neutral	30 - 45	1-Benzoyl-1H-pyrazole	85 - 90
-CH₃, -OCH₃	Electron-Donating (EDG)	15 - 20	1-Benzoyl-1H-pyrazole	92 - 96
-Cl, -NO₂	Electron-Withdrawing (EWG)	60 - 120	Mixture (Pyrazole + Dihydropyrazole)	70 - 80

(Data synthesized from mechanistic studies on lemon-juice catalyzed MCRs[1])

Biological Application: Human Neutrophil Elastase (NE) Inhibition

Beyond their utility as synthetic intermediates, N-benzoylpyrazoles are highly valuable in medicinal chemistry as multi-target agents[3]. High-throughput chemolibrary screening has identified N-benzoylpyrazole derivatives as potent, highly specific inhibitors of Human Neutrophil Elastase (NE), an enzyme implicated in inflammatory diseases like COPD[4].

Kinetic analyses reveal that these compounds act as pseudoirreversible competitive inhibitors [4]. The causality behind this mechanism lies in the scaffold's geometry: the benzoyl ring likely anchors the molecule within the S1 specificity pocket of the enzyme, positioning the pyrazole core to form strong, long-lasting interactions with the catalytic triad, thereby preventing substrate access.

Table 2: Biological Activity of N-Benzoylpyrazoles against Human Neutrophil Elastase (NE)

N-Benzoylpyrazole Derivative	Substitution Pattern	NE Inhibition (Kᵢ, nM)	Mechanism of Action
Unmodified Core	Unsubstituted Benzoyl	> 500	Competitive
Halogenated Analogs	Halogenated Benzoyl	< 300	Pseudoirreversible
Optimized Leads	Multi-substituted Scaffold	50 - 150	Pseudoirreversible

(Data summarized from high-throughput chemolibrary screening[4])

Experimental Protocols

The following protocols detail the synthesis and biological evaluation of 1-benzoyl-1H-pyrazoles. Both workflows are designed as self-validating systems to ensure data integrity and experimental trustworthiness.

Fig 2. Self-validating experimental workflow from MCR synthesis to biological screening.

Protocol A: Eco-Friendly One-Pot Synthesis of 1-Benzoyl-1H-pyrazoles

Objective: Synthesize N-benzoylpyrazole derivatives using a green MCR approach.

• Catalyst Preparation: Extract fresh lemon juice and filter through a Celite pad to remove particulate matter, yielding a clear, natural citric acid solution (pH ~2.5). Alternatively, prepare a 0.5 M aqueous citric acid solution.

• Reaction Assembly: In a 50 mL round-bottom flask, add 1.0 mmol of the substituted benzoyl hydrazide to 10 mL of the prepared aqueous catalyst. Stir for 5 minutes to ensure uniform dispersion.

• Initiation: Dropwise, add 1.0 mmol of acetylacetone to the stirring mixture at room temperature.

• Observation & Self-Validation: Monitor the reaction. Self-Validating Step: The starting materials are partially soluble in the aqueous acidic medium. As the reaction proceeds, the highly hydrophobic 1-benzoyl-1H-pyrazole forms and immediately precipitates out of solution as a solid. Causality: This phase separation drives the equilibrium forward (Le Chatelier's principle). If the solution remains clear after 60 minutes, cyclization has failed, indicating a potential issue with reagent purity or extreme EWG deactivation.

• Isolation: Filter the precipitated solid under vacuum, wash thoroughly with cold distilled water to remove residual acid, and recrystallize from hot ethanol to yield the pure product.

Protocol B: High-Throughput Screening for NE Inhibition

Objective: Determine the Kᵢ / IC₅₀ of the synthesized pyrazoles against Human Neutrophil Elastase.

• Reagent Preparation: Dissolve the synthesized 1-benzoyl-1H-pyrazole in LC-MS grade DMSO to create a 10 mM stock. Dilute to working concentrations (10 nM – 100 μM) in assay buffer (0.1 M HEPES, pH 7.5, 0.5 M NaCl, 0.05% Tween-20).

• Enzyme Incubation: Add 10 μL of Human NE (final concentration 10 nM) to a 96-well black microtiter plate. Add 10 μL of the inhibitor dilutions. Incubate at 37°C for 30 minutes.

• Substrate Addition: Add 80 μL of the fluorogenic substrate (e.g., MeOSuc-AAPV-AMC) to initiate the reaction.

• Fluorescence Measurement & Self-Validation: Measure fluorescence continuously for 20 minutes (Excitation: 380 nm, Emission: 460 nm).

  • Self-Validating Step: The assay must include two strict controls. Control 1 (Positive): A well lacking the inhibitor must show a linear increase in fluorescence, validating enzyme viability. Control 2 (Baseline): A well lacking the enzyme must show zero slope, validating that the substrate does not auto-hydrolyze. Furthermore, the pseudoirreversible nature of the inhibitor is validated if the apparent IC₅₀ value decreases proportionally as the pre-incubation time (Step 2) is increased from 10 to 60 minutes.

References

• [1] Milovanovic, V., et al. "Structural characterization of benzoyl-1H-pyrazole derivatives obtained in lemon juice medium: Experimental and theoretical approach." Journal of Molecular Structure, 1195 (2019): 85-94. URL:[Link]

• [4] Greco, M. N., et al. "N-Benzoylpyrazoles Are Novel Small-Molecule Inhibitors of Human Neutrophil Elastase." Journal of Medicinal Chemistry, 50.24 (2007): 6052-6060. URL:[Link]

• [2] Sachdeva, H., et al. "Fruit Extract Catalyzed Synthesis of Heterocycles: A Mini-Review." Letters in Applied NanoBioScience, 11.4 (2021): 4213-4226. URL:[Link]

• [3] El-Mekabaty, A., et al. "Synthesis, In Vitro Biological Investigation, and In Silico Analysis of Pyrazole-Based Derivatives as Multi-target Agents." Biointerface Research in Applied Chemistry, 13.6 (2023). URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. nanobioletters.com [nanobioletters.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

The Versatile Scaffold: Application Notes and Protocols for 1-Benzoyl-1H-pyrazole in Medicinal Chemistry

The 1-benzoyl-1H-pyrazole core is a privileged scaffold in medicinal chemistry, serving as a versatile template for the design and synthesis of a diverse array of therapeutic agents. Its unique structural features, including the presence of multiple sites for functionalization, allow for the fine-tuning of physicochemical properties and biological activities. This guide provides an in-depth exploration of the applications of 1-benzoyl-1H-pyrazole derivatives, complete with detailed experimental protocols and an analysis of their mechanisms of action across various disease areas.

The 1-Benzoyl-1H-pyrazole Moiety: A Gateway to Bioactivity

The pyrazole ring system, a five-membered heterocycle with two adjacent nitrogen atoms, is a cornerstone in the development of numerous clinically successful drugs.[1][2] The addition of a benzoyl group at the N-1 position introduces a key structural element that can significantly influence the molecule's interaction with biological targets. This benzoyl moiety can participate in various non-covalent interactions, such as hydrogen bonding and pi-stacking, thereby enhancing binding affinity and selectivity.

The synthetic accessibility of 1-benzoyl-1H-pyrazoles further contributes to their appeal. A variety of synthetic routes have been developed, including environmentally benign methods that utilize natural catalysts like lemon juice.[3][4] A common and effective approach involves the condensation of substituted acetophenones with hydrazides to form hydrazones, which are subsequently cyclized using the Vilsmier-Haack reaction to yield the desired 1-benzoyl-3-phenyl-1H-pyrazole-4-carbaldehyde derivatives.[1]

Caption: General synthetic workflow for 1-benzoyl-1H-pyrazole derivatives.

Therapeutic Applications and Mechanisms of Action

The structural versatility of the 1-benzoyl-1H-pyrazole scaffold has been exploited to develop potent inhibitors for a range of biological targets implicated in various diseases.

Anti-inflammatory and Antioxidant Activity

Chronic inflammation is a key contributor to the pathogenesis of numerous diseases.[5] Pyrazole derivatives have a long-standing history as anti-inflammatory agents, with celecoxib being a prominent example.[1] Derivatives of 1-benzoyl-1H-pyrazole have demonstrated significant anti-inflammatory and antioxidant properties.[1]

The anti-inflammatory effects of these compounds are often attributed to their ability to inhibit cyclooxygenase (COX) enzymes, which are central to the production of pro-inflammatory prostaglandins.[6][7] The presence of electron-donating groups on the phenyl ring of the pyrazole scaffold has been shown to enhance both antioxidant and anti-inflammatory activities.[1]

Caption: Inhibition of the COX pathway by 1-benzoyl-1H-pyrazole derivatives.

Anticancer Activity

The development of novel anticancer agents is a critical area of research.[2][8] Pyrazole-containing compounds have emerged as a promising class of anticancer agents, targeting various hallmarks of cancer.[9][10][11][12] Derivatives of 1-benzoyl-1H-pyrazole have been investigated for their ability to inhibit key enzymes involved in cell cycle progression and proliferation.

One of the primary mechanisms of action for pyrazole-based anticancer agents is the inhibition of cyclin-dependent kinases (CDKs).[8] CDKs are a family of protein kinases that regulate the cell cycle, and their dysregulation is a common feature of cancer.[8] By blocking the active site of CDKs, these compounds can arrest the cell cycle and induce apoptosis in cancer cells. Furthermore, some pyrazole derivatives have been shown to inhibit tubulin polymerization, a critical process for cell division.[9] Another explored mechanism is the inhibition of xanthine oxidase, an enzyme that can contribute to oxidative stress and cancer progression.[11]

Table 1: Anticancer Activity of Representative Pyrazole Derivatives

Compound Class	Target	Cancer Cell Line	IC50 (µM)	Reference
1-Aryl-1H-pyrazole-fused curcumin analogues	Tubulin	MDA-MB-231	2.43 - 7.84	[13]
1-Aryl-1H-pyrazole-fused curcumin analogues	Tubulin	HepG2	4.98 - 14.65	[13]
Pyrazole carbaldehyde derivatives	PI3 Kinase	MCF-7	0.25	[10]
Pyrazolyl analogues	Xanthine Oxidase	HCT-116	4.2	[11]

Antimicrobial Activity

The rise of antibiotic resistance necessitates the discovery of new antimicrobial agents.[14] Pyrazole derivatives have demonstrated a broad spectrum of antimicrobial activity against various bacterial and fungal pathogens.[15][16][17][18][19] Novel 1-benzoyl pyrazole derivatives have been synthesized and evaluated for their efficacy against clinically relevant strains such as Staphylococcus aureus, Escherichia coli, and Candida albicans.[15]

The mechanism of antimicrobial action for these compounds is still under investigation but is thought to involve the disruption of essential cellular processes in microorganisms.

RIP1 Kinase Inhibition

Necroptosis is a form of programmed cell death that is implicated in a variety of inflammatory diseases. Receptor-interacting protein 1 (RIP1) kinase is a key regulator of this pathway.[20] The inhibition of RIP1 kinase represents a promising therapeutic strategy for diseases such as pancreatitis.[20] Structure-activity relationship (SAR) studies on 1-benzyl-1H-pyrazole derivatives, which are structurally related to 1-benzoyl-1H-pyrazoles, have led to the discovery of potent RIP1 kinase inhibitors.[20]

Table 2: RIP1 Kinase Inhibitory Activity of a 1-Benzyl-1H-pyrazole Derivative

Compound	Target	Kd (µM)	Cell-based EC50 (µM)	Reference
Compound 4b	RIP1 Kinase	0.078	0.160	[20]

Experimental Protocols

The following protocols provide a general framework for the synthesis and biological evaluation of 1-benzoyl-1H-pyrazole derivatives. Researchers should adapt these methods based on the specific properties of their target compounds.

Protocol: Synthesis of 1-Benzoyl-5-aryl-4,5-dihydropyrazole Derivatives[15]

Objective: To synthesize a series of 1-benzoyl-5-aryl-4,5-dihydropyrazole derivatives.

Materials:

• Substituted 4-benzylidene-1-{4-[3-(aryl)prop-2-enoyl]phenyl}-2-phenyl-imidazol-5-one (1a-g)

• Hydrazine hydrate

• Ethanol

• Benzoyl chloride

• Dry pyridine

• Dilute HCl (2 N)

• Cold NaOH (2%)

• Glacial acetic acid

• Round-bottom flasks, reflux condenser, magnetic stirrer, filtration apparatus, TLC plates

Procedure:

Step 1: Synthesis of 5-Aryl-4,5-dihydropyrazoles (2a-g)

• In a round-bottom flask, dissolve 4-benzylidene-1-{4-[3-(aryl)prop-2-enoyl]phenyl}-2-phenyl-imidazol-5-one (1a-g) in ethanol.

• Add hydrazine hydrate to the solution.

• Reflux the reaction mixture. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The resulting solid is the intermediate 5-(Aryl)-{3-[4-(2-phenyl-4-benzylidene-5-oxo-imidazol-1-yl)]phenyl}-4,5-dihydro pyrazole (2a-g).

Step 2: Synthesis of 1-Benzoyl-5-aryl-4,5-dihydropyrazoles (3a-g)

• In a dry round-bottom flask, dissolve the intermediate pyrazole (2a-g) (0.01 M) in dry pyridine (25 mL).

• Add benzoyl chloride (0.01 M) to the mixture and stir at room temperature.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, pour the mixture into cold dilute HCl (2 N).

• Filter the resulting solid and wash successively with water, cold NaOH (2%), and finally with water.

• Recrystallize the crude product from glacial acetic acid to obtain the purified 1-benzoyl-5-(aryl)-{3-[4-(2-phenyl-4-benzylidene-5-oxo-imidazol-1-yl)]phenyl}-4,5-dihydropyrazols (3a-g).

Characterization:

• Determine the melting point of the purified compounds.

• Characterize the structure using spectroscopic techniques such as FT-IR, 1H NMR, and Mass Spectrometry.[1][15]

Protocol: In Vitro Antimicrobial Activity Assessment (Cup-Plate Method)[15]

Objective: To evaluate the antibacterial and antifungal activity of synthesized 1-benzoyl-1H-pyrazole derivatives.

Materials:

• Synthesized 1-benzoyl-1H-pyrazole compounds (3a-g)

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strain (e.g., Candida albicans)

• Nutrient agar medium

• Sterile Petri dishes

• Sterile borer

• Standard antibiotic and antifungal drugs (positive controls)

• Solvent (e.g., DMSO) (negative control)

• Incubator

Procedure:

• Prepare sterile nutrient agar plates.

• Inoculate the agar plates with the respective test microorganisms.

• Using a sterile borer, create wells or "cups" in the agar.

• Prepare solutions of the test compounds, positive controls, and negative control at a known concentration.

• Add a fixed volume of each solution to the respective wells.

• Incubate the plates at 37 °C for 24 hours for bacteria and at an appropriate temperature and duration for fungi.

• After incubation, measure the diameter of the zone of inhibition (in mm) around each well.

Data Analysis:

• Compare the zones of inhibition of the test compounds with those of the positive and negative controls.

• A larger zone of inhibition indicates greater antimicrobial activity.

Conclusion and Future Perspectives

The 1-benzoyl-1H-pyrazole scaffold represents a highly valuable and versatile platform in medicinal chemistry. The diverse biological activities exhibited by its derivatives, including anti-inflammatory, anticancer, and antimicrobial effects, underscore its potential for the development of novel therapeutics. The synthetic tractability of this core allows for extensive structural modifications, enabling the optimization of potency, selectivity, and pharmacokinetic properties. Future research in this area will likely focus on the elucidation of novel mechanisms of action, the exploration of new therapeutic applications, and the development of more efficient and sustainable synthetic methodologies. The continued investigation of 1-benzoyl-1H-pyrazole derivatives holds great promise for addressing unmet medical needs.

References

• SYNTHESIS OF 1-BENZOYL-3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE AND EVALUATION OF THEIR ANTIOXIDANT AND ANTI-INFLAMMATORY ACTIVITY. (n.d.). Semantic Scholar. Retrieved from [Link]

• Shaik, B. B., Seboletswe, P., Mohite, S. B., & Singh, P. (2026). Synthesis of 1‐benzoyl‐1H‐pyrazole hybrids 5 a–i using lemon juice catalyst. ResearchGate. Retrieved from [Link]

• Design, Synthesis, and Biological Evaluation of 1-Benzyl-1H-pyrazole Derivatives as Receptor Interacting Protein 1 Kinase Inhibitors. (2016). Chem Biol Drug Des, 87(4), 569-74. Retrieved from [Link]

• Dodiya, D. K., & Shah, R. A. (2016). Synthesis and Antimicrobial Evaluation of Novel 1-Benzoyl Pyrazole Derivatives. Journal of Pharmaceutical Science and Bioscientific Research, 6(3), 300-303. Retrieved from [Link]

• Structural characterization of benzoyl-1H-pyrazole derivatives obtained in lemon juice medium: Experimental and theoretical approach. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis and Biological Activities of Novel Pyrazole Derivatives in the Management of Cancer. (n.d.). Hilaris Publisher. Retrieved from [Link]

• Journal of Chemical Health Risks “Review on Biological Activities of Pyrazole Derivatives”. (2024). Journal of Chemical Health Risks. Retrieved from [Link]

• Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity. (2019). Molecules, 24(2), 299. Retrieved from [Link]

• Structural Optimization and Biological Activity of Pyrazole Derivatives: Virtual Computational Analysis, Recovery Assay and 3D Culture Model as Potential Predictive Tools of Effectiveness against Trypanosoma cruzi. (n.d.). Pharmaceuticals (Basel), 15(11), 1369. Retrieved from [Link]

• Pyrazole and Its Biological Activity. (2014). Semantic Scholar. Retrieved from [Link]

• Synthesis, Biological Evaluation, and Molecular Modeling Studies of 1-Aryl-1H-pyrazole-Fused Curcumin Analogues as Anticancer Agents. (2022). ACS Omega, 7(39), 34849–34863. Retrieved from [Link]

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (n.d.). Cancers (Basel), 15(1), 149. Retrieved from [Link]

• Antibacterial pyrazoles: tackling resistant bacteria. (2022). Future Med Chem, 14(2), 115-135. Retrieved from [Link]

• Anticolon Cancer Properties of Pyrazole Derivatives Acting through Xanthine Oxidase Inhibition. (n.d.). Biomed Res Int, 2021, 9987827. Retrieved from [Link]

• Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. (n.d.). Molecules, 24(16), 2945. Retrieved from [Link]

• Recent Progress in Anticancer Agents Incorporating Pyrazole Scaffold. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018). Molecules, 23(1), 134. Retrieved from [Link]

• Current status of pyrazole and its biological activities. (n.d.). J Basic Clin Pharm, 6(3), 75-84. Retrieved from [Link]

• RSC Medicinal Chemistry. (2025). Retrieved from [Link]

• Pyrazole as an anti-inflammatory scaffold: A comprehensive review. (2022). ResearchGate. Retrieved from [Link]

• Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues. (2016). J Enzyme Inhib Med Chem, 32(1), 214-226. Retrieved from [Link]

• Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives. (n.d.). Molecules, 22(9), 1503. Retrieved from [Link]

• Synthesis, Antibacterial and Anti-Tumor Activity of Pyrazole Derivatives. (2021). Meddocs Publishers. Retrieved from [Link]

• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. (2022). Pharmaceuticals (Basel), 15(12), 1521. Retrieved from [Link]

• Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. (2021). Front Pharmacol, 12, 649033. Retrieved from [Link]

• Synthesis of Antimicrobial Benzimidazole–Pyrazole Compounds and Their Biological Activities. (n.d.). Int J Mol Sci, 22(16), 8871. Retrieved from [Link]

• Chemistry and Pharmacological Activity of Pyrazole and Thiazole Analogues: A Review. (2025). Asian Journal of Pharmaceutical Research, 15(1), 1-10. Retrieved from [Link]

• Synthesis, Fungicidal Activity, and Mechanism of Action of Pyrazole Amide and Ester Derivatives Based on Natural Products l-Serine and Waltherione Alkaloids. (2021). J Agric Food Chem, 69(40), 11899-11909. Retrieved from [Link]

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Application Note: High-Throughput Screening of 1-Benzoyl-1H-Pyrazole Derivatives for Human Neutrophil Elastase Inhibition

Audience: Researchers, assay development scientists, and drug discovery professionals. Objective: To provide a comprehensive, self-validating high-throughput screening (HTS) protocol for identifying and validating 1-benzoyl-1H-pyrazole derivatives as novel inhibitors of Human Neutrophil Elastase (NE).

Introduction & Mechanistic Rationale

Human Neutrophil Elastase (NE) is a serine protease secreted by activated neutrophils during inflammatory responses. While essential for pathogen clearance, the unregulated proteolytic activity of NE degrades extracellular matrix (ECM) proteins such as elastin and collagen, driving the pathogenesis of severe pulmonary diseases, including Chronic Obstructive Pulmonary Disease (COPD), Cystic Fibrosis (CF), and Acute Respiratory Distress Syndrome (ARDS).

Historically, identifying highly selective, non-peptidic small-molecule inhibitors for NE has been challenging. However, recent chemical diversity screenings have identified 1-benzoyl-1H-pyrazole derivatives as a highly potent, novel scaffold for NE inhibition[1]. Unlike traditional β-lactam or peptidic inhibitors, the 1-benzoylpyrazole core offers distinct pharmacokinetic advantages and structural modularity, allowing for fine-tuned selectivity against off-target proteases like chymotrypsin[1].

To systematically evaluate libraries of 1-benzoyl-1H-pyrazole derivatives, a robust, fluorescence-based HTS workflow is required. This application note details a validated screening cascade designed to isolate potent, selective NE inhibitors while strictly controlling for assay artifacts.

Pathophysiological role of Human Neutrophil Elastase and inhibition by 1-benzoylpyrazoles.

Causality & Assay Design Principles

A successful HTS campaign must be a self-validating system. Every experimental condition in this protocol has been selected to eliminate false positives and ensure biological relevance, adhering to the rigorous standards outlined in the .

• Fluorogenic Substrate Selection: We utilize MeOSuc-AAPV-AMC (Methoxysuccinyl-Ala-Ala-Pro-Val-7-amino-4-methylcoumarin). The AAPV peptide sequence is highly specific to the NE active site pocket. Upon cleavage, the AMC fluorophore is released, shifting its fluorescence emission, allowing for highly sensitive kinetic tracking.

• Kinetic vs. Endpoint Reading: By measuring the initial velocity (V₀) of the reaction rather than a single endpoint, we mathematically subtract auto-fluorescence inherent to certain pyrazole derivatives. This prevents highly fluorescent compounds from masking their own inhibitory activity.

• Detergent Inclusion (0.01% Triton X-100): Small molecules, particularly hydrophobic benzoyl derivatives, are prone to forming colloidal aggregates in aqueous buffers. These aggregates act as Pan-Assay Interference Compounds (PAINS) by non-specifically sequestering the enzyme. The inclusion of a non-ionic detergent disrupts these aggregates, ensuring that observed inhibition is strictly mechanism-based.

• Z'-Factor Validation: No plate is advanced to hit-picking unless its Z'-factor is ≥ 0.6, ensuring a wide dynamic range and low variability between the positive control (Sivelestat, a known NE inhibitor) and the negative control (DMSO vehicle).

High-Throughput Screening Workflow

High-throughput screening workflow for identifying 1-benzoyl-1H-pyrazole NE inhibitors.

Reagent Preparation

• Assay Buffer: 50 mM HEPES (pH 7.4), 150 mM NaCl, 0.01% (v/v) Triton X-100, 10% glycerol. Filter sterilize (0.22 µm) and store at 4°C.

• Enzyme Solution: Purified Human Neutrophil Elastase diluted in Assay Buffer to a working concentration of 20 nM (final assay concentration: 10 nM).

• Substrate Solution: MeOSuc-AAPV-AMC reconstituted in DMSO, then diluted in Assay Buffer to a working concentration of 100 µM (final assay concentration: 50 µM, approximating the Kₘ).

• Compound Library: 1-benzoyl-1H-pyrazole derivatives arrayed in 384-well source plates at 2 mM in 100% DMSO.

Step-by-Step Primary Screening Protocol (384-Well Format)

• Compound Dispensing: Using an acoustic liquid handler (e.g., Labcyte Echo), transfer 200 nL of the 1-benzoyl-1H-pyrazole library from the source plate to a black, flat-bottom, low-binding 384-well assay plate.

  • Controls: Dispense 200 nL of 100% DMSO into negative control wells (0% inhibition). Dispense 200 nL of 2 mM Sivelestat into positive control wells (100% inhibition).

• Enzyme Addition: Dispense 10 µL of the Enzyme Solution (20 nM) into all wells using a bulk reagent dispenser.

• Pre-Incubation: Centrifuge the plate briefly (1000 x g, 1 min) to remove bubbles. Incubate the plate at 25°C for 30 minutes.

  • Causality: This pre-incubation step is critical for 1-benzoylpyrazoles, as it allows the system to reach binding equilibrium, capturing slow-binding competitive inhibitors before the substrate is introduced.

• Reaction Initiation: Dispense 10 µL of the Substrate Solution (100 µM) into all wells to initiate the reaction. The final assay volume is 20.2 µL, with a final DMSO concentration of ~1%.

• Kinetic Measurement: Immediately transfer the plate to a multi-mode microplate reader. Read fluorescence continuously for 30 minutes at 25°C (Excitation: 380 nm / Emission: 460 nm) taking measurements every 2 minutes.

Data Analysis and Hit Selection

Calculate the initial reaction velocity (V₀) from the linear portion of the progress curve (typically the first 10–15 minutes). Calculate the percentage of inhibition for each compound:

% Inhibition=100×(1−V0(Negative Control)​−V0(Positive Control)​V0(Compound)​−V0(Positive Control)​​)

Hit Criteria: Following the benchmark established in the foundational discovery of this scaffold, a compound is defined as a primary hit if it exhibits >90% inhibition of NE activity at a final screening concentration of ~20 µg/mL [1].

Selectivity Profiling (Counter-Screening)

Because the 1-benzoylpyrazole core can potentially interact with the active sites of other serine proteases, all validated hits must undergo counter-screening against Bovine Pancreatic Chymotrypsin and Human Trypsin. The protocol mirrors the primary screen, substituting the enzyme and utilizing their respective specific fluorogenic substrates (e.g., Suc-AAPF-AMC for chymotrypsin).

Representative Data Presentation

The structural modularity of the 1-benzoyl-1H-pyrazole scaffold allows for significant Structure-Activity Relationship (SAR) optimization. Below is a summary table demonstrating how specific substitutions on the pyrazole core ( R1​ ) and the benzoyl ring ( R2​ ) dictate both potency and selectivity against off-target proteases.

Table 1: Representative IC₅₀ Values and Selectivity Profiles of 1-Benzoyl-1H-Pyrazole Hits

Compound ID	R1​ (Pyrazole Core)	R2​ (Benzoyl Ring)	NE IC₅₀ (µM)	Chymotrypsin IC₅₀ (µM)	Selectivity Index (Chymo/NE)
BP-001	3,5-dimethyl	4-chloro	0.45	>50.0	>110x
BP-002	3-methyl	2,4-dichloro	0.82	12.5	15.2x
BP-003	3,5-dimethyl	4-methoxy	1.15	>50.0	>43x
BP-004	Unsubstituted	4-chloro	5.60	18.2	3.2x
Control	Sivelestat (Standard)	N/A	0.04	>100.0	>2500x

Data Interpretation: Substitutions at the 3,5-positions of the pyrazole core (e.g., BP-001) significantly enhance NE selectivity by creating steric clashes within the slightly narrower S1 pocket of chymotrypsin, while remaining well-tolerated in the NE active site.

References

• N-Benzoylpyrazoles Are Novel Small-Molecule Inhibitors of Human Neutrophil Elastase Journal of Medicinal Chemistry, American Chemical Society (ACS) URL:[Link]

• Assay Guidance Manual: In Vitro Biochemical Assays National Center for Advancing Translational Sciences (NCATS) / Eli Lilly & Company URL:[Link]

Sources

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Application Note: Scale-Up Synthesis and Process Optimization of 1-Benzoylpyrazole

Introduction & Biological Rationale

1-Benzoylpyrazole (1H-Pyrazole, 1-benzoyl-) is a privileged heterocyclic scaffold with profound significance in modern drug discovery and agrochemistry. Structurally, N-benzoylpyrazoles have been identified as potent, pseudoirreversible small-molecule inhibitors of Human Neutrophil Elastase (HNE), a critical therapeutic target for the treatment of pulmonary diseases, tumor invasion, and severe inflammation[1],[2]. Additionally, this specific structural motif is integral to the design of 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitors, which are highly effective and widely utilized herbicides[3].

Given its high commercial and therapeutic utility, transitioning the synthesis of 1-benzoylpyrazole from a milligram-scale discovery lab to a multi-kilogram pilot plant requires a robust, scalable, and high-yielding synthetic route. This application note details a self-validating scale-up protocol designed for researchers and process chemists.

Synthetic Strategy & Mechanistic Insights

The synthesis of 1-benzoylpyrazole is classically achieved via the direct N-acylation of 1H-pyrazole using benzoyl chloride[4].

Mechanism: The unhindered nitrogen (N1) of the pyrazole ring acts as a nucleophile, attacking the electrophilic carbonyl carbon of benzoyl chloride. This forms a tetrahedral intermediate, which subsequently collapses to expel a chloride ion. A tertiary amine base is required to deprotonate the resulting intermediate, driving the reaction to completion and neutralizing the generated hydrochloric acid[1].

Causality in Scale-Up Choices:

• Base Selection: While pyridine is frequently used in small-scale syntheses[4], triethylamine (TEA) is strictly preferred for scale-up. TEA exhibits lower toxicity, is more cost-effective, and its hydrochloride salt (TEA·HCl) is highly water-soluble, allowing for effortless removal during the aqueous work-up phase[1].

• Solvent Selection: Dichloromethane (DCM) provides excellent substrate solubility and rapid reaction kinetics. However, for large pilot-plant scale-ups, toluene is often evaluated as a greener alternative with a higher boiling point, adding a critical safety buffer against thermal runaway.

• Thermal Management: The N-acylation is highly exothermic. Benzoyl chloride must be introduced via controlled dropwise addition at 0–5 °C. Failing to manage this exotherm leads to the formation of unwanted side products and degradation of the pyrazole ring.

Process Optimization Data

To establish a self-validating and reproducible protocol, various reaction parameters were systematically evaluated. Table 1 summarizes the optimization of the N-acylation step, demonstrating the superiority of the DCM/TEA system for maximizing both yield and purity.

Table 1: Optimization of Reaction Conditions for Scale-Up

Solvent	Base	Temperature Profile	Reaction Time	Isolated Yield (%)	HPLC Purity (%)
DMF	Pyridine	25 °C (Isothermal)	12 h	72.4	95.0
DCM	Triethylamine	0 °C → 25 °C	4 h	91.5	98.5
Toluene	Triethylamine	0 °C → 25 °C	6 h	89.2	98.8
THF	DIPEA	0 °C → 25 °C	5 h	85.0	97.2

Note: DCM with Triethylamine provides the optimal balance of reaction kinetics and yield. Toluene offers a safer thermal profile for batches exceeding 10 kg.

Experimental Workflow & Protocol

Workflow for the scale-up synthesis of 1-benzoylpyrazole highlighting key process controls.

Step-by-Step Methodology (1.0 Mol Scale)

Phase 1: Reaction Setup & Reagent Activation

• Vessel Preparation: Purge a jacketed glass reactor (equipped with a mechanical stirrer, internal thermometer, and dropping funnel) with nitrogen for 15 minutes to ensure an inert atmosphere.

• Substrate Dissolution: Charge the reactor with 1H-pyrazole (1.0 equivalent, 68.08 g, 1.0 mol) and anhydrous dichloromethane (DCM, 10 volumes, 680 mL). Stir at 250 rpm until complete dissolution is achieved.

• Base Addition: Add triethylamine (TEA, 1.2 equivalents, 121.4 g, 1.2 mol) in a single portion.

  • Causality: TEA acts as an acid scavenger. The 20% molar excess ensures complete neutralization of the HCl byproduct, preventing the protonation of unreacted pyrazole which would stall the reaction kinetics[1].

Phase 2: Controlled Acylation 4. Cooling: Circulate coolant through the reactor jacket to bring the internal temperature strictly to 0–5 °C. 5. Acylating Agent Addition: Charge the dropping funnel with benzoyl chloride (1.05 equivalents, 147.6 g, 1.05 mol). Add dropwise over 60–90 minutes, maintaining the internal temperature below 10 °C.

• Causality: Strict temperature control prevents thermal runaway and suppresses the formation of di-acylated or ring-opened impurities[4].

• Maturation: Once the addition is complete, remove the cooling and allow the reaction mixture to naturally warm to room temperature (20–25 °C). Stir for an additional 2–4 hours.

Phase 3: In-Process Control (IPC) & Self-Validation 7. Sampling: Withdraw a 0.5 mL aliquot, quench in 1 mL saturated NaHCO3, extract with 1 mL ethyl acetate, and analyze the organic layer via HPLC. 8. Validation Gate: Proceed to Phase 4 only if the unreacted 1H-pyrazole is <1.0% (Area %). If >1.0%, continue stirring for 1 hour and re-test.

• Causality: This self-validating step prevents premature quenching, which would complicate downstream purification due to co-eluting starting materials.

Phase 4: Quench & Work-Up 9. Quenching: Cool the reactor back to 0–5 °C. Slowly add 500 mL of cold, saturated aqueous sodium bicarbonate (NaHCO3) solution.

• Causality: NaHCO3 safely neutralizes excess benzoyl chloride and TEA·HCl salts without generating excessive heat or hydrolyzing the newly formed N-benzoyl amide bond.

• Phase Separation: Transfer to a separatory funnel. Allow layers to separate for 15 minutes. Collect the lower organic (DCM) layer.

• Washing: Wash the organic layer sequentially with deionized water (500 mL) and brine (500 mL) to remove residual water-soluble impurities[5].

• Drying: Dry the organic phase over anhydrous magnesium sulfate (MgSO4). Filter off the drying agent.

Phase 5: Isolation & Characterization 13. Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator (bath temp 35 °C) to yield a crude solid. 14. Crystallization: Recrystallize the crude mass from a minimal amount of hot hexane/ethyl acetate (10:1) to afford 1-benzoylpyrazole as a white crystalline solid[5]. 15. Drying: Dry the purified product in a vacuum oven at 40 °C for 12 hours.

Analytical Characterization

Confirming the structural integrity of the synthesized 1-benzoylpyrazole is critical before downstream application.

• Molecular Weight: 172.18 g/mol [6].

• Appearance: White to off-white crystalline solid[3],[5].

• 1H NMR (CDCl3): Characteristic pyrazole proton shifts observed as a single peak around 8.50–8.80 ppm, alongside aromatic multiplet signals[3].

• 13C NMR (CDCl3): The highly deshielded carbonyl carbon connected to the N-substituted pyrazole shows a distinct shift at ~167 ppm[3].

References

• Chlorophenyl)-5-(2'-Furyl)
• Source: RSC Advances (rsc.org)
• Source: National Institutes of Health (nih.gov)
• Source: Journal of Medicinal Chemistry (acs.org)
• Source: BenchChem Technical Support (benchchem.com)
• Source: National Institutes of Health (nih.gov)

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• 6. Benzoylpyrazole | C10H8N2O | CID 240797 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 1H-Pyrazole, 1-benzoyl- Synthesis Optimization

Welcome to the Technical Support Center for the synthesis of 1-benzoylpyrazole (1H-Pyrazole, 1-benzoyl-). This guide is designed for research scientists and drug development professionals experiencing yield bottlenecks during the N-benzoylation of pyrazole.

Unlike standard amide couplings, N-acyl azoles possess unique electronic properties that make them highly reactive. This guide bypasses generic advice to focus on the specific mechanistic pitfalls of this reaction—primarily reagent hydrolysis and product instability—providing you with self-validating protocols to achieve >85% yields.

Mechanistic Overview & Failure Modes

To troubleshoot effectively, we must first understand the reaction's causality. The synthesis relies on the nucleophilic attack of the pyrazole nitrogen on an electrophilic acyl source (benzoyl chloride). However, the resulting 1-benzoylpyrazole is an "active amide" (an azolide). The electron-withdrawing nature of the pyrazole ring makes the carbonyl carbon highly susceptible to nucleophilic attack by water, meaning your product can easily revert to starting materials during workup[1][2].

Mechanistic pathway of 1-benzoylpyrazole synthesis and competing hydrolysis reactions.

Troubleshooting Guide (Q&A)

Q: My LC-MS shows a massive benzoic acid peak and unreacted pyrazole, but very little 1-benzoylpyrazole. What went wrong? A: You are experiencing either reagent hydrolysis before the reaction completes, or product hydrolysis during the workup. Benzoyl chloride reacts rapidly with atmospheric moisture. More critically, 1-benzoylpyrazole is unstable in aqueous basic conditions[1]. If you washed your organic layer with saturated aqueous NaHCO3​ or NaOH to remove excess acid, you likely hydrolyzed your synthesized product back into pyrazole and benzoic acid.

Q: Should I use Triethylamine (TEA) or Pyridine as the base? A: Pyridine is mechanistically superior for this specific transformation[3]. While TEA acts only as a general base to scavenge HCl, pyridine acts as a nucleophilic catalyst . It reacts with benzoyl chloride to form a highly electrophilic acylpyridinium intermediate. This lowers the activation energy required for the relatively weak nucleophile (pyrazole) to attack the carbonyl carbon.

Q: How do I prevent product loss during the workup phase? A: Transition to a cold, mildly acidic or strictly neutral workup. Because N-acylpyrazoles act as acylating agents[2], they are sensitive to nucleophiles. Quench the reaction with cold dilute HCl (e.g., 1M) to protonate and remove pyridine, rather than using a basic wash.

Quantitative Impact of Reaction Conditions on Yield

Solvent	Base	Workup Condition	Expected Yield	Primary Failure Mode
Anhydrous DCM	Pyridine (1.5 eq)	Cold 1M HCl wash	>85%	None (Optimal Conditions)
THF (Reagent Grade)	TEA (1.5 eq)	Water wash	40 - 50%	Slow kinetics; Reagent hydrolysis
Anhydrous DCM	Pyridine (1.5 eq)	Sat. aq. NaHCO3​ wash	<30%	Product hydrolysis during workup
Pyridine (Neat)	Pyridine (Solvent)	Cold water precipitation	70 - 80%	Difficult to remove residual pyridine

Diagnostic Workflow

Use the following decision tree to isolate the exact variable causing yield depression in your current protocol.

Diagnostic workflow for identifying and resolving low yield issues in N-benzoylation.

Standard Operating Procedure: High-Yield Synthesis

This protocol is engineered as a self-validating system. Step 2 ensures the generation of the active intermediate, while Step 4 explicitly prevents the thermodynamic trap of product hydrolysis[1][3].

Materials Required:

• 1H-Pyrazole (1.0 equiv, strictly dry)

• Benzoyl chloride (1.1 equiv, freshly distilled or ampule)

• Anhydrous Pyridine (1.5 equiv)

• Anhydrous Dichloromethane (DCM) (0.2 M relative to pyrazole)

Step-by-Step Methodology:

• System Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under a continuous argon or nitrogen purge.

• Reagent Solubilization: Dissolve 1H-pyrazole (1.0 equiv) in anhydrous DCM. Add anhydrous pyridine (1.5 equiv). Cool the reaction vessel to 0 °C using an ice-water bath.

• Electrophile Addition: Dissolve benzoyl chloride (1.1 equiv) in a small volume of anhydrous DCM. Add this solution dropwise to the reaction mixture over 15 minutes. Causality: Dropwise addition prevents localized exothermic spikes that can lead to dimerization or degradation.

• Reaction Propagation: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2–3 hours. Monitor via TLC (Hexanes:EtOAc 3:1).

• Quench and Extraction (Critical Step): Once the pyrazole is consumed, cool the flask back to 0 °C. Quench the reaction by adding cold 1M HCl (aqueous). Transfer to a separatory funnel and extract with DCM. Wash the organic layer twice more with cold 1M HCl to remove all pyridine. Do not wash with NaOH or NaHCO3​ . Wash once with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure at a bath temperature strictly below 35 °C.

• Purification: The crude product is usually of high purity. If necessary, recrystallize from cold hexanes/ethyl acetate to yield pure 1-benzoylpyrazole.

Frequently Asked Questions (FAQs)

Q: Can I use Schotten-Baumann conditions (aqueous NaOH / DCM biphasic system) for this synthesis? A: It is highly discouraged for 1-benzoylpyrazole. While Schotten-Baumann conditions are excellent for standard amides, the N-acylpyrazole product is susceptible to hydroxide-mediated cleavage. The continuous presence of aqueous NaOH will aggressively hydrolyze the product as soon as it forms, severely capping your yield.

Q: My product degrades on the silica column during flash chromatography. Why? A: Silica gel is slightly acidic and highly polar, and can sometimes catalyze the hydrolysis of sensitive azolides if the solvent contains trace water. If chromatography is absolutely necessary, ensure your eluents are dry, run the column quickly, or consider neutralizing the silica with 1% TEA beforehand (though recrystallization is the preferred, safer purification method).

Q: How do I store 1-benzoylpyrazole to prevent degradation? A: Store the purified solid in a tightly sealed amber vial, backfilled with argon, at -20 °C. Exposure to ambient humidity over weeks will cause slow, spontaneous hydrolysis back to benzoic acid and pyrazole[1].

References

• Synthesis of 1-H-3-(2″-Hydroxy-3″-substitued-5″-Chlorophenyl)-5-(2'-Furyl)-2-Pyrazoles and Their Derivatives Source: Asian Journal of Chemistry (2001) URL:[Link]

• N-Benzoylpyrazoles Are Novel Small-Molecule Inhibitors of Human Neutrophil Elastase Source: Journal of Medicinal Chemistry - ACS Publications (2007) URL:[Link]

• Azole reagents enabled ligation of peptide acyl pyrazoles for chemical protein synthesis Source: Semantic Scholar / ChemRxiv (2023) URL:[Link]

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Technical Support Center: N-Benzoylation Reaction Optimization

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who encounter bottlenecks during amine protection or amide coupling workflows. N-benzoylation is a fundamental transformation, but achieving high yields, strict chemoselectivity, and scalable workups requires a deep understanding of the underlying reaction kinetics and thermodynamics.

This guide moves beyond basic recipes. Here, we troubleshoot the causality behind reaction failures, provide self-validating experimental protocols, and explore modern catalytic alternatives to the traditional Schotten-Baumann reaction.

Part 1: Troubleshooting FAQs & Mechanistic Insights

Q1: Why does my Schotten-Baumann reaction stall at 50% conversion despite using 1.0 equivalent of benzoyl chloride? A: This is a classic stoichiometric failure driven by the generation of hydrochloric acid (HCl). As the amine attacks the benzoyl chloride, one equivalent of HCl is released. If your biphasic mixing is inefficient or the aqueous base concentration is too low, this HCl rapidly protonates the remaining unreacted amine, converting it into an unreactive hydrochloride salt[1][2]. Causality & Fix: The amine must remain in its free-base form to act as a nucleophile. Always ensure the aqueous phase maintains a pH > 10 throughout the reaction. Use a slight excess of benzoyl chloride (1.05–1.10 eq) to compensate for unavoidable background hydrolysis, and employ vigorous biphasic stirring to maximize interfacial acid neutralization[3].

Q2: How do I achieve strict chemoselectivity (N- vs. O-benzoylation) when my substrate is an amino alcohol? A: Chemoselectivity depends on exploiting the inherent nucleophilic differences between nitrogen and oxygen. Nitrogen is less electronegative than oxygen, making its lone pair more available for nucleophilic attack under neutral or mildly basic conditions[3][4]. Causality & Fix: If you use an excessively strong base or drive the pH too high, the hydroxyl group will deprotonate to form an alkoxide ion. Alkoxides are significantly more nucleophilic than neutral amines, leading to rapid O-benzoylation or over-acylation[3]. To favor N-benzoylation, maintain mild Schotten-Baumann conditions (using aqueous NaOH just sufficient to neutralize HCl) or perform the reaction under solvent-free ultrasonic conditions, which have demonstrated excellent chemoselectivity without the need for strong bases[4].

Mechanistic pathway illustrating pH-dependent chemoselectivity in amino alcohols.

Q3: Standard acid chloride protocols generate too much salt waste. What are the best catalytic or green alternatives for N-benzoylation? A: For late-stage functionalization or green chemistry mandates, oxidative C–C bond cleavage of 1,2-diarylethan-1-ones is a highly effective alternative to moisture-sensitive acyl chlorides[5]. Causality & Fix: By utilizing a CuCl₂·2H₂O catalyst (10 mol %) and a 1,10-phenanthroline ligand in acetonitrile, you can achieve N-benzoylation via aerobic oxidation (using air as the terminal oxidant). This method operates under mild, neutral conditions, completely bypassing the generation of corrosive HCl and the need for basic aqueous workups[5]. Alternatively, metal-free approaches using pyridinium salts of phenacyl bromides with K₂CO₃ have also shown high yields (up to 81%)[6].

Q4: During the workup of my biphasic reaction, I consistently form a stubborn emulsion. How do I break it? A: Emulsions in Schotten-Baumann reactions are typically caused by the product amides and unreacted amine precursors acting as surfactants, which stabilize microscopic organic droplets within the aqueous phase[1]. Causality & Fix: To break the emulsion, you must increase the surface tension of the aqueous phase. Adding a saturated aqueous sodium chloride solution (brine) increases the ionic strength, forcing the organic molecules out of the aqueous phase (a phenomenon known as "salting out"). If the emulsion persists, filtering the entire biphasic mixture through a pad of Celite can remove insoluble polymeric byproducts stabilizing the emulsion[1][3].

Workflow for diagnosing and resolving common Schotten-Baumann reaction bottlenecks.

Part 2: Quantitative Optimization Data

The following table synthesizes field-proven optimization parameters for various N-benzoylation methodologies, allowing you to select the best conditions based on your substrate's sensitivity and your laboratory's capabilities.

Substrate Class	Acylating Agent	Solvent System	Base / Catalyst	Temp	Yield (%)	Ref
Pyrrolidine	Benzoyl Chloride	DCM / Water	NaOH (aq)	0°C to RT	>90%	[1]
Primary Amines	Benzoyl Chloride	Neat (Ultrasound)	None	RT	92–99%	[4]
Primary Amines	1,2-diphenylethan-1-one	Acetonitrile	CuCl₂ / Phenanthroline	100°C	79–99%	[5]
Benzylamines	Pyridinium phenacyl bromide	Acetonitrile	K₂CO₃ (2.5 eq)	80°C	81%	[6]
Secondary Amines	Benzoyl Chloride	Dichloromethane	Pyridine	RT	High	[1]

Part 3: Self-Validating Experimental Protocols

To ensure reproducibility, every protocol must act as a self-validating system. Do not proceed to the next step unless the validation criteria are met.

Protocol 1: Standard Biphasic Schotten-Baumann N-Benzoylation[1][3]

This protocol utilizes a two-phase system to spatially separate the highly reactive benzoyl chloride from the bulk aqueous base, mitigating premature hydrolysis.

• Preparation: Dissolve the amine (1.0 eq) in dichloromethane (DCM, ~0.5 M). Add an equal volume of 2 M aqueous NaOH.

  • Validation Check: The system must form two distinct, clear liquid phases. If the amine does not fully dissolve in the DCM, add a small volume of methanol until homogeneous.

• Acylation: Cool the vigorously stirring biphasic mixture to 0°C in an ice bath. Add benzoyl chloride (1.05 eq) dropwise via a syringe over 10–15 minutes.

  • Causality: Cooling suppresses the activation energy for water-driven hydrolysis of the acyl chloride, kinetically favoring the attack by the more nucleophilic amine.

• Reaction Monitoring: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1–2 hours.

  • Validation Check: Spot the organic layer on a TLC plate. The reaction is complete when the primary amine spot disappears. Concurrently, test the aqueous layer with pH paper; it must read >10. If pH < 7, the amine has protonated; add more NaOH and stir for an additional 30 minutes.

• Quench & Workup: Transfer to a separatory funnel and separate the layers. Wash the organic layer sequentially with 1 M HCl (removes trace unreacted amine), saturated aqueous NaHCO₃ (extracts the benzoic acid byproduct as water-soluble sodium benzoate), and saturated brine (removes water and breaks microscopic emulsions)[1][3].

• Isolation: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol 2: Copper-Catalyzed Aerobic N-Benzoylation via C-C Cleavage[6]

This protocol is ideal for substrates sensitive to strong bases or acidic byproducts, utilizing air as a green oxidant.

• Catalyst Preparation: In a dry reaction vessel, combine 1,2-diphenylethan-1-one (1.0 eq), the primary amine (0.5 eq), CuCl₂·2H₂O (10 mol %), and 1,10-phenanthroline monohydrate (20 mol %) in pure acetonitrile (2.0 mL).

  • Causality: Using a single polar aprotic solvent (acetonitrile) rather than a mixed solvent system drastically improves the coordination environment for the copper-ligand complex, maximizing the product yield[5].

• Aerobic Oxidation: Stir the mixture at 100°C for 24–36 hours under an air atmosphere (1 atm).

  • Validation Check: The reaction relies on atmospheric oxygen as the terminal oxidant. Do not purge the vessel with inert gas (N₂/Ar). A distinct color shift typically indicates the formation of the active Cu-phenanthroline catalytic species.

• Workup & Purification: Cool the mixture to room temperature, dilute with ethyl acetate, and wash with distilled water. Extract the aqueous layer with ethyl acetate. Combine the organic layers, dry over MgSO₄, and purify via silica gel column chromatography to isolate the pure N-benzoylated product[5].

Part 4: References

• Title: How to optimize reaction conditions for N-benzoylation of pyrrolidine - Benchchem Source: benchchem.com URL:

• Title: Copper-Catalyzed N-Benzoylation of Amines via Aerobic C–C Bond Cleavage | The Journal of Organic Chemistry Source: acs.org URL:

• Title: Technical Support Center: Optimization of Reaction Conditions for Benzoylating Alkaloids - Benchchem Source: benchchem.com URL:

• Title: A metal-free approach for the synthesis of amides/esters with pyridinium salts of phenacyl bromides via oxidative C–C bond cleavage - Beilstein Journals Source: beilstein-journals.org URL:

• Title: Is the Schotten-Baumann reaction the same as benzoylation? - Quora Source: quora.com URL:

• Title: Schotten–Baumann reaction - Wikipedia Source: wikipedia.org URL:

• Title: Ultrasound-promoted solvent- and catalyst-free benzoylation of amines at room temperature: A green procedure - TSI Journals Source: tsijournals.com URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. quora.com [quora.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. tsijournals.com [tsijournals.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. BJOC - A metal-free approach for the synthesis of amides/esters with pyridinium salts of phenacyl bromides via oxidative C–C bond cleavage [beilstein-journals.org]

Technical Support Center: Purification of 1-Benzoyl-1H-pyrazole

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the isolation of N-acyl heterocycles. Removing unreacted pyrazole from 1-benzoyl-1H-pyrazole is a classic separation problem that requires a delicate balance: you must aggressively remove a polar, weakly basic starting material without destroying your hydrolytically sensitive product.

This guide is designed to provide you with the mechanistic causality behind these separation challenges, alongside field-proven, self-validating protocols to ensure high-purity isolation.

Physicochemical Causality & Diagnostic Data

To successfully separate these two compounds, we must exploit their distinct physicochemical properties. The table below summarizes the critical data that dictates our purification strategies.

Property	Pyrazole	1-Benzoyl-1H-pyrazole	Separation Implication
pKa (Conjugate Acid)	~2.49	< 0 (Non-basic)	Pyrazole can be selectively protonated and extracted into an aqueous phase at pH < 2.5 [[1]]().
Hydrogen Bonding	Donor & Acceptor (N-H present)	Acceptor only (N-H acylated)	Pyrazole retains strongly on normal-phase silica gel; the acylated product elutes rapidly.
Hydrolytic Stability	Highly stable	Susceptible to hydrolysis	Aqueous workups must be performed rapidly at low temperatures to prevent product degradation into benzoic acid and pyrazole 2.
Nucleophilicity	Moderate nucleophile	Non-nucleophilic	Pyrazole can be selectively trapped using electrophilic scavenger resins (e.g., isocyanates).

Purification Workflow Decision Matrix

Use the following logical workflow to determine the best purification method based on your specific experimental constraints (e.g., scale, moisture sensitivity).

Decision matrix for selecting the optimal 1-benzoyl-1H-pyrazole purification workflow.

Troubleshooting & FAQs

Q1: Why does my 1-benzoyl-1H-pyrazole degrade during standard acidic workups?

The Causality: In typical amides, the nitrogen lone pair delocalizes into the carbonyl, stabilizing the C-N bond. However, in N-acylpyrazoles, the nitrogen lone pair is tied up in the aromatic sextet of the pyrazole ring. This structural feature lowers the resonance energy of the amide bond by approximately 3 kcal/mol, making the carbonyl carbon highly electrophilic 3. Consequently, N-acylpyrazoles act as mild acylating agents and are highly susceptible to nucleophilic attack by water, rapidly hydrolyzing back into benzoic acid and pyrazole 24. If your aqueous acid wash is too strong (e.g., 1M HCl at room temperature) or prolonged, you will destroy your product.

Q2: What is the optimal liquid-liquid extraction protocol to remove pyrazole without hydrolyzing the product?

The Causality: The pKa of pyrazole's conjugate acid is ~2.49 1. To force pyrazole into the aqueous phase, the pH must be below 2.5. We use cold 5% citric acid to provide the necessary protons while kinetically trapping the product to prevent hydrolysis.

Step-by-Step Methodology:

• Dilute the crude reaction mixture in a non-polar organic solvent (e.g., Ethyl Acetate or Dichloromethane).

• Submerge the separatory funnel/flask in an ice bath and cool the organic layer to 0–4 °C.

• Add an equal volume of cold 5% aqueous citric acid . Shake vigorously for no more than 30 seconds to minimize aqueous exposure time.

• Separate the layers immediately. The protonated pyrazolium citrate will partition into the aqueous layer.

• Wash the organic layer once with cold brine to remove residual water and acid.

• Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure at ≤ 30 °C.

• Self-Validation Step: Spot the concentrated organic layer on a TLC plate (Hexane/EtOAc 80:20). The product should appear as a single fast-moving spot ( Rf​ ~0.6), with zero baseline material (which would indicate residual pyrazole).

Q3: How can I separate them using column chromatography if pyrazole streaks?

The Causality: Pyrazole possesses a secondary amine (N-H) that acts as a strong hydrogen bond donor, causing it to interact heavily with the silanol groups on normal-phase silica gel. 1-Benzoyl-1H-pyrazole lacks this N-H bond, drastically reducing its polarity.

Step-by-Step Methodology:

• Dry-load the crude mixture onto silica gel to prevent solvent-induced streaking during loading.

• Pack a column with normal-phase silica gel and equilibrate with Hexane/EtOAc (90:10).

• Elute using an isocratic gradient of Hexane/EtOAc (80:20).

• The 1-benzoyl-1H-pyrazole will elute rapidly in the first few fractions.

• The unreacted pyrazole will remain firmly stuck at the baseline.

• Self-Validation Step: Co-spot the fractions against pure pyrazole. If you wish to recover the unreacted pyrazole for recycling, flush the column with a highly polar system (DCM/MeOH 90:10) only after the product has fully eluted.

Q4: Are there non-aqueous scavenging methods for moisture-sensitive downstream applications?

The Causality: If your downstream application strictly forbids trace water, avoid liquid-liquid extraction. Instead, exploit the nucleophilicity of pyrazole. By introducing a polymer-bound electrophile, the unreacted pyrazole covalently bonds to the solid support, leaving the non-nucleophilic 1-benzoyl-1H-pyrazole in solution.

Step-by-Step Methodology:

• Dissolve the crude mixture in anhydrous Dichloromethane (DCM).

• Add a polymer-bound isocyanate resin (e.g., 2-3 equivalents relative to the estimated unreacted pyrazole).

• Agitate gently on an orbital shaker at room temperature for 2 to 4 hours. The pyrazole's secondary amine attacks the isocyanate, forming a stable urea linkage on the resin.

• Filter the suspension through a sintered glass frit. Wash the resin twice with anhydrous DCM to ensure complete product recovery.

• Concentrate the filtrate to yield pure 1-benzoyl-1H-pyrazole.

• Self-Validation Step: Monitor the crude mixture via IR spectroscopy before filtration. The reaction is complete when the broad pyrazole N-H stretch (~3200-3400 cm⁻¹) completely disappears from the solution phase.

References

• Source: nih.
• Source: nih.
• Source: acs.
• Source: semanticscholar.

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Synthesis of 1-Benzoyl-1H-Pyrazole

Welcome to the technical support center for the synthesis of 1-benzoyl-1H-pyrazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions, and detailed protocols for the synthesis of this important heterocyclic motif. Our goal is to equip you with the necessary knowledge to overcome common experimental hurdles and explore alternative, more efficient catalytic systems.

Overview of 1-Benzoyl-1H-Pyrazole Synthesis

The N-benzoylation of pyrazole is a fundamental transformation in organic synthesis, yielding a versatile building block for various applications, including pharmaceuticals and materials science. The classical approach often involves the reaction of pyrazole with benzoyl chloride in the presence of a base, such as pyridine or triethylamine.[1][2] However, this method can present challenges, including the use of stoichiometric amounts of potentially hazardous reagents and difficulties in product purification.

This guide will explore both traditional and alternative catalytic methods, providing a comparative analysis to aid in your experimental design. We will delve into the mechanistic underpinnings of these reactions to provide a rational basis for troubleshooting and optimization.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 1-benzoyl-1H-pyrazole in a question-and-answer format, offering practical solutions grounded in chemical principles.

Question 1: My reaction yield is consistently low. What are the potential causes and how can I improve it?

Answer:

Low yields in the benzoylation of pyrazole can stem from several factors. A systematic approach to troubleshooting is crucial for identifying the root cause.

• Incomplete Reaction:

  • Insufficient Reaction Time or Temperature: Monitor the reaction progress using Thin Layer Chromatography (TLC). If the starting material is still present after the recommended time, consider extending the reaction duration or cautiously increasing the temperature.

  • Inefficient Mixing: Ensure vigorous stirring, especially in heterogeneous reaction mixtures, to maximize contact between reactants.

  • Reagent Quality: The purity of your starting materials is paramount. Ensure your pyrazole is dry and your benzoyl chloride has not hydrolyzed. The quality of hydrazine, if used in a preceding step to form the pyrazole ring, can also impact the final yield.[3]

• Side Reactions:

  • Hydrolysis of Benzoyl Chloride: The presence of moisture will lead to the formation of benzoic acid, which will not participate in the desired reaction. Always use dry solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Formation of Regioisomers: While N-benzoylation is generally favored, side reactions at carbon atoms can occur under certain conditions. Optimizing the reaction conditions, such as solvent and catalyst, can enhance selectivity.[4]

• Product Loss During Workup:

  • Sub-optimal Extraction: Ensure the pH of the aqueous layer is adjusted appropriately to minimize the solubility of your product. Perform multiple extractions with a suitable organic solvent to maximize recovery.

  • Inefficient Purification: If using column chromatography, select a solvent system that provides good separation between your product and any impurities. Recrystallization from an appropriate solvent can also be an effective purification method.[3]

Question 2: I am observing the formation of multiple products, likely regioisomers. How can I improve the regioselectivity of the N-benzoylation?

Answer:

The formation of regioisomers is a common challenge in the functionalization of pyrazoles.[5] In the case of N-benzoylation, the reaction should predominantly occur at one of the nitrogen atoms. However, factors such as the substitution pattern on the pyrazole ring and the reaction conditions can influence the selectivity.

• Catalyst and Ligand Choice: For metal-catalyzed reactions, the choice of catalyst and ligand can significantly impact regioselectivity. For instance, in copper-catalyzed N-arylation reactions, the use of specific diamine ligands has been shown to control the site of substitution.[6]

• Solvent Effects: The polarity of the solvent can influence the reaction pathway. Screening different solvents, from non-polar (e.g., toluene, dichloromethane) to polar aprotic (e.g., DMF, acetonitrile), can help identify conditions that favor the desired isomer.[7]

• Protecting Groups: In cases where a specific nitrogen atom needs to be benzoylated in a substituted pyrazole, the use of a protecting group on the other nitrogen can be an effective strategy.

Question 3: My catalyst appears to be inactive or deactivates quickly. What could be the issue?

Answer:

Catalyst deactivation can be a significant hurdle, particularly in transition metal-catalyzed systems.

• Air and Moisture Sensitivity: Many catalysts, especially organometallic complexes, are sensitive to air and moisture. Ensure that your reaction is set up under an inert atmosphere and that all solvents and reagents are thoroughly dried.

• Impurities in Starting Materials: Certain functional groups or impurities in your starting materials can act as catalyst poisons. Purifying your pyrazole and benzoyl chloride before use is recommended.

• High Reaction Temperatures: Excessive heat can lead to the decomposition of the catalyst. It is advisable to run the reaction at the lowest temperature that provides a reasonable reaction rate.[3]

Alternative Catalyst Selection Guide

Moving beyond traditional stoichiometric bases, several catalytic systems offer advantages in terms of efficiency, selectivity, and environmental impact. This section provides a comparative overview of alternative catalysts for the synthesis of 1-benzoyl-1H-pyrazole.

Catalyst Type	Catalyst System	Key Advantages	Potential Drawbacks	Reference(s)
Transition Metal Catalysts	Copper (e.g., CuI, Cu(OTf)₂)	Inexpensive, readily available, and effective for N-arylation and N-acylation.[6][8]	Can require ligands, may be sensitive to air and moisture.	[6][8]
Iron (e.g., Fe₂O₃)	Environmentally benign, low cost, and can be used in ligand-free conditions.[9]	May require higher temperatures compared to other transition metals.	[9]
Palladium	Highly efficient for C-H functionalization, but less common for direct N-benzoylation.	Expensive, potential for product contamination with residual metal.
Organocatalysts	Pyrazoles	Simple pyrazoles themselves can act as bifunctional organocatalysts for certain transformations.[10]	Scope may be limited to specific reaction types.	[10]
Green Catalysts	Lemon Juice	A natural, biodegradable, and inexpensive acid catalyst.[11]	May not be suitable for all substrates, potential for complex reaction mixtures.	[11]

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the N-benzoylation of pyrazole?

A1: The most common mechanism involves the nucleophilic attack of a nitrogen atom of the pyrazole ring on the electrophilic carbonyl carbon of benzoyl chloride. In the presence of a base, the pyrazole is deprotonated to form a more nucleophilic pyrazolide anion, which then reacts with benzoyl chloride.

Q2: Are there any "green" or more environmentally friendly methods for this synthesis?

A2: Yes, there is growing interest in developing greener synthetic routes. The use of natural acid catalysts like lemon juice has been reported for the synthesis of 1-benzoyl-1H-pyrazole derivatives.[11] Additionally, iron-catalyzed methods are considered more environmentally friendly due to the low toxicity and abundance of iron.[9]

Q3: How can I confirm the structure of my synthesized 1-benzoyl-1H-pyrazole?

A3: The structure of the product can be confirmed using a combination of spectroscopic techniques, including ¹H NMR, ¹³C NMR, and mass spectrometry.[12] Infrared (IR) spectroscopy can also be used to identify the characteristic carbonyl stretch of the benzoyl group.

Experimental Protocols

Protocol 1: Classical N-Benzoylation using Pyridine

This protocol is a generalized procedure based on common laboratory preparations.[1]

Materials:

• 1H-Pyrazole

• Benzoyl chloride

• Dry pyridine

• Dry dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, dissolve 1H-pyrazole (1.0 eq.) in dry DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add dry pyridine (1.1 eq.) to the solution.

• Add benzoyl chloride (1.05 eq.) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction with water.

• Separate the organic layer and wash it successively with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: Copper-Catalyzed N-Benzoylation (Conceptual)

This is a conceptual protocol based on the principles of copper-catalyzed N-arylation, adapted for N-benzoylation.[6]

Materials:

• 1H-Pyrazole

• Benzoyl chloride

• Copper(I) iodide (CuI) (5-10 mol%)

• A suitable ligand (e.g., a diamine) (10-20 mol%)

• A base (e.g., K₂CO₃ or Cs₂CO₃) (2.0 eq.)

• Dry solvent (e.g., toluene or DMF)

Procedure:

• To an oven-dried reaction vessel, add CuI, the ligand, and the base.

• Evacuate and backfill the vessel with an inert gas.

• Add the dry solvent, followed by 1H-pyrazole (1.0 eq.) and benzoyl chloride (1.2 eq.).

• Heat the reaction mixture to 80-110 °C and stir for 12-24 hours, monitoring by TLC.

• After cooling to room temperature, dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite.

• Wash the filtrate with water and brine.

• Dry the organic layer, concentrate, and purify the product as described in Protocol 1.

Visualizations

Caption: General mechanism of base-mediated N-benzoylation of pyrazole.

Caption: Troubleshooting workflow for low yield in 1-benzoyl-1H-pyrazole synthesis.

References

• Shaik, K. et al. (2022). Lemon Juice: A Versatile Biocatalyst and Green Solvent in Organic Transformations. ResearchGate. [Link]

• Patel, J. et al. (2015). SYNTHESIS OF 1-BENZOYL-3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE AND EVALUATION OF THEIR ANTIOXIDANT AND ANTI-INFLAMMATORY ACTIVITY. Semantic Scholar. [Link]

• St. John-Campbell, S. et al. (2019). Copper-Catalyzed Cross Coupling of Benzylic C–H Bonds and Azoles with Controlled N-Site Selectivity. PMC. [Link]

• Dodiya, D. K. & Shah, R. A. (2016). Synthesis and Antimicrobial Evaluation of Novel 1-Benzoyl Pyrazole Derivatives. Journal of Pharmaceutical Science and Bioscientific Research. [Link]

• Daugulis, O. et al. (2015). Catalytic C-H allylation and benzylation of pyrazoles. PubMed. [Link]

• Stokes, B. J. et al. (2010). Intramolecular Fe(II)-Catalyzed N−O or N−N Bond Formation from Aryl Azides. ACS Publications. [Link]

• Li, X. et al. (2016). Design, Synthesis, and Biological Evaluation of 1-Benzyl-1H-pyrazole Derivatives as Receptor Interacting Protein 1 Kinase Inhibitors. PubMed. [Link]

• Wang, C. et al. (2018). Copper-catalyzed acylation of pyrazolones with aldehydes to afford 4-acylpyrazolones. Organic & Biomolecular Chemistry. [Link]

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• Reddy, R. et al. (2020). Organophosphane-Catalyzed Direct β-Acylation of 4-Arylidene Pyrazolones and 5-Arylidene Thiazolones with Acyl Chlorides. ACS Publications. [Link]

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• ResearchGate. (2018). N-Arylation of nitrogen containing heterocycles with aryl halides using copper nanoparticle catalytic system. ResearchGate. [Link]

• Fu, Y. et al. (2008). Efficient Iron-Catalyzed N-Arylation of Aryl Halides with Amines. Organic Letters. [Link]

• El-Faham, A. et al. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. [Link]

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reducing byproduct formation in 1-benzoyl-1H-pyrazole reactions

Technical Support Center: Troubleshooting 1-Benzoyl-1H-Pyrazole Reactions & Byproduct Mitigation

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex mechanistic challenges associated with the synthesis and application of 1-benzoyl-1H-pyrazole derivatives. These compounds are highly valued as bioactive scaffolds, mild acylating agents, and pseudoirreversible enzyme inhibitors[1]. However, their unique electronic properties often lead to specific byproducts, such as regioisomeric mixtures, stalled hydration intermediates, and spontaneous hydrolysis products[2].

This guide provides field-proven troubleshooting strategies, causality-driven explanations, and self-validating protocols to ensure high-fidelity experimental outcomes.

Section 1: Synthesis Troubleshooting & Regioselectivity

Q1: I am synthesizing 1-benzoyl-1H-pyrazole via the condensation of an unsymmetrical 1,3-dicarbonyl with a benzoyl hydrazide. Why am I getting a complex mixture of regioisomers, and how can I prevent this?

The Causality: When using unsymmetrical 1,3-dicarbonyls, the initial nucleophilic attack by the hydrazine nitrogen can occur at either of the two distinct carbonyl carbons. This lack of discrimination leads to a mixture of Regioisomer A and Regioisomer B[3]. Standard organic solvents do not provide enough hydrogen-bonding directionality to favor one transition state over the other.

The Solution: Modify the solvent environment. The use of fluorinated alcohols, specifically 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), dramatically increases regioselectivity. These solvents are highly polar and strong hydrogen-bond donors but possess low nucleophilicity. They selectively activate the more sterically accessible or electronically favorable carbonyl group via hydrogen bonding, effectively directing the initial nucleophilic attack and suppressing the formation of the undesired regioisomer[3].

Q2: My condensation reaction utilizing a benzoyl hydrazide with an electron-withdrawing group (EWG) is sluggish and yields a major byproduct. NMR indicates it is not the final pyrazole. What is happening?

The Causality: You have trapped the reaction at the intermediate stage. The byproduct is 1-benzoyl-5-hydroxy-4,5-dihydro-1H-pyrazole[4]. The synthesis of pyrazoles requires a final dehydration step (loss of H2​O ) to achieve aromatization. Electron-withdrawing groups on the benzoyl ring pull electron density away from the pyrazoline nitrogen, significantly increasing the activation energy required for the elimination of the hydroxyl group.

The Solution: Do not stop the reaction based solely on the disappearance of the starting materials. You must drive the dehydration step. Introduce a catalytic amount of Brønsted acid (e.g., glacial acetic acid) to protonate the hydroxyl group, turning it into a better leaving group ( H2​O ), and gently elevate the temperature[3].

Reaction pathways and byproduct formation in N-benzoylpyrazole synthesis.

Section 2: Application Troubleshooting (Assays & Hydrolysis)

Q3: I am using N-benzoylpyrazole derivatives as inhibitors in a Human Neutrophil Elastase (HNE) assay. The compounds show high initial potency, but the inhibition reverses over time. Is the compound degrading?

The Causality: Yes, the compound is undergoing spontaneous hydrolysis. N-benzoylpyrazoles act as pseudoirreversible competitive inhibitors[1]. They covalently acylate the active site serine of the enzyme. However, the N-acyl bond in pyrazoles is highly electrophilic because the aromatic pyrazole ring acts as an excellent leaving group. In aqueous buffers (pH 7.3–7.5), water acts as a nucleophile, cleaving the N-benzoyl bond to yield free, inactive pyrazole and benzoic acid[1][2].

The Solution: You must account for the half-life ( t1/2​ ) of spontaneous hydrolysis in your assay design. Prepare aqueous dilutions immediately before introduction to the enzyme plate. Do not store stock solutions in aqueous buffers; use anhydrous DMSO. You can validate the integrity of your stock by running a UV-Vis scan: intact N-benzoylpyrazoles typically absorb around 262–266 nm, whereas the benzoic acid byproduct exhibits a distinct new peak at 226 nm[2].

Spontaneous hydrolysis pathway of N-benzoylpyrazoles in aqueous buffers.

Section 3: Quantitative Data on Acyl-Azole Stability

To illustrate the critical nature of hydrolysis in acyl-azole systems (including N-benzoylpyrazoles and structurally related N-benzoylindazoles), the following table summarizes the spontaneous hydrolysis half-lives ( t1/2​ ) of various derivatives in 0.05 M phosphate buffer (pH 7.5, 25 °C). This data demonstrates how substituent modifications impact the electrophilicity of the carbonyl carbon and, consequently, the stability of the compound in aqueous media[5].

Table 1: Spontaneous Hydrolysis Half-Lives of N-Benzoyl-Azole Derivatives[5]

Compound Identifier	Absorption Max ( λmax​ ) Monitored	Half-Life ( t1/2​ ) in Aqueous Buffer	Stability Classification
Derivative 5b	242 nm	21.7 min	Highly Unstable
Derivative 14g	272 nm	27.2 min	Unstable
Derivative 14h	272 nm	32.8 min	Unstable
Derivative 14a	268 nm	37.9 min	Moderately Unstable
Derivative 15	268 nm	41.5 min	Moderately Unstable
Derivative 14b	270 nm	47.8 min	Moderate
Derivative 20b	266 nm	51.0 min	Moderate
Derivative 20a	262 nm	78.8 min	Stable
Derivative 14f	274 nm	117.5 min	Highly Stable

Note: Rapid hydrolysis ( t1/2​<30 min) will cause a rapid reversal of enzyme inhibition in vitro. Assays must be completed well within the compound's half-life window.

Section 4: Standard Operating Procedures (SOPs)

SOP 1: Self-Validating Direct Benzoylation of Pyrazole

When synthesizing 1-benzoyl-1H-pyrazole directly from pyrazole and benzoyl chloride, the primary byproduct is benzoic acid caused by moisture[6]. This protocol utilizes a self-validating anhydrous loop.

Materials: Pyrazole (0.01 M), Benzoyl Chloride (0.01 M), Dry Pyridine (25 mL), 2N HCl. Step-by-Step Methodology:

• System Preparation: Flame-dry all glassware under a steady stream of Argon.

• Dissolution: Dissolve 0.01 M of pyrazole in 25 mL of anhydrous pyridine. Causality: Pyridine acts as both the solvent and the acid scavenger (neutralizing the HCl byproduct to drive the reaction forward)[6].

• Addition: Cool the reaction vessel to 0 °C. Add 0.01 M benzoyl chloride dropwise over 15 minutes. Validation Check: If white fumes appear excessively, moisture is present in the system, and benzoic acid is forming. Abort and re-dry reagents.

• Reaction: Stir at room temperature under Argon. Monitor by TLC.

• Quenching: Upon completion, pour the mixture into cold dilute HCl (2 N) to neutralize the pyridine[6].

• Isolation: Filter the resulting solid. Wash successively with cold water, cold 2% NaOH (this specifically removes any benzoic acid byproduct), and water again[6]. Recrystallize from glacial acetic acid.

SOP 2: RP-HPLC Monitoring of Spontaneous Hydrolysis

Before utilizing N-benzoylpyrazoles in biological assays, validate their stability.

Step-by-Step Methodology:

• Preparation: Prepare a 20 μ M solution of the N-benzoylpyrazole in 0.05 M phosphate buffer (pH 7.3) at 25 °C[1][2].

• Chromatography Setup: Utilize a Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) system with a C18 column. Set the UV detector to monitor dual wavelengths: 266 nm (intact compound) and 226 nm (benzoic acid)[2].

• Time-Course Analysis: Inject samples at t=0 , t=10 min, t=20 min, and t=30 min.

• Data Validation: An intact N-benzoylpyrazole will elute as a single peak (e.g., at 4.0 min). If hydrolysis is occurring, a secondary peak corresponding to benzoic acid will emerge earlier in the gradient (e.g., at 3.7 min)[2]. Calculate the AUC (Area Under Curve) ratio to determine the exact t1/2​ for your specific assay conditions.

References

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. ResearchGate. Available at:[Link]

• Synthesis and Antimicrobial Evaluation of Novel 1-Benzoyl Pyrazole Derivatives. Journal of Pharmaceutical Science and Bioscientific Research. Available at:[Link]

• Fruit Extract Catalyzed Synthesis of Heterocycles: A Mini Review. ResearchGate. Available at:[Link]

• N-Benzoylpyrazoles Are Novel Small-Molecule Inhibitors of Human Neutrophil Elastase. Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

• Optimization of N-Benzoylindazole Derivatives as Inhibitors of Human Neutrophil Elastase. ACS Publications / PMC. Available at:[Link]

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Reference Data & Comparative Studies

Advanced Synthesis Guide: 1-Benzoylpyrazole vs. Alternative N-Acylpyrazoles

As the demand for highly selective, mild, and functional-group-tolerant acylating agents grows in modern organic synthesis and chemical biology, N-acylpyrazoles have emerged as a premier class of reactive intermediates. Bridging the reactivity gap between hyper-reactive acid chlorides and inert standard amides, these compounds act as bench-stable "Weinreb amide equivalents."

This guide provides an objective, data-driven comparison of 1H-Pyrazole, 1-benzoyl- (1-benzoylpyrazole) against other N-acylpyrazoles (such as 1-acetylpyrazole and N-acylimidazoles). We will dissect their thermodynamic stability, electronic activation mechanisms, and practical applications in cross-coupling and Native Chemical Ligation (NCL).

Mechanistic Grounding: The "Electronic Activation" Paradigm

To understand why 1-benzoylpyrazole is a superior reagent for specific transformations, we must examine the causality of its reactivity. In a standard amide, the nitrogen lone pair strongly donates into the carbonyl π∗ orbital, providing ~15–20 kcal/mol of resonance stabilization. This makes the C–N bond highly inert.

In N-acylpyrazoles, the nitrogen lone pair is fundamentally sequestered. Because the N1 lone pair is required to maintain the 6 π aromaticity of the pyrazole ring, its ability to participate in amide resonance is drastically reduced[1]. This "electronic activation" renders the carbonyl carbon highly electrophilic and the N–C bond susceptible to oxidative addition by transition metals, even though the amide remains structurally planar[1].

1-Benzoylpyrazole vs. 1-Acetylpyrazole

While both share the pyrazole core, the acyl substituent dictates their macroscopic behavior:

• 1-Benzoylpyrazole: The phenyl ring provides extended conjugation, slightly stabilizing the ground state. It is a highly crystalline, bench-stable solid that resists background hydrolysis. It is the reagent of choice for transferring aryl groups in Suzuki-Miyaura cross-couplings.

• 1-Acetylpyrazole: Lacking the extended conjugation, it is a liquid at room temperature and significantly more reactive toward nucleophilic acyl substitution. However, it is prone to ketene loss under thermal stress and exhibits a shorter shelf-life due to moisture sensitivity.

• N-Acylimidazoles (Out-of-Class Alternative): Imidazoles are approximately 20 times more reactive than pyrazoles[2]. While excellent for rapid in situ acylation, they are often too unstable for complex, multi-step aqueous protocols like peptide ligation.

Quantitative Performance Comparison

The following table summarizes the experimental performance of these reagents across key synthetic metrics.

Property / Metric	1-Benzoylpyrazole	1-Acetylpyrazole	N-Acylimidazole
Physical State (25 °C)	Crystalline Solid	Liquid	Amorphous Solid / Liquid
Moisture Stability	Excellent (Months on bench)	Moderate (Weeks in desiccator)	Poor (Requires inert atmosphere)
Relative Acylation Rate	1x (Baseline)	~3.5x	~20x
C–N Cleavage Yield (Pd-NHC)	>90% (Biaryl ketones)	~75% (Alkyl aryl ketones)	<40% (Decomposition)
Optimal Use Case	Cross-coupling, Peptide NCL	Rapid acetylation, α -Imination	In situ esterification

Application Workflow I: Pd-NHC Catalyzed Suzuki-Miyaura Cross-Coupling

1-Benzoylpyrazole excels in transition-metal-catalyzed C–N bond cleavage. Using a Palladium-N-Heterocyclic Carbene (Pd-NHC) catalyst, the electronically activated amide bond undergoes facile oxidative addition, allowing for the synthesis of complex biaryl ketones without the need for highly twisted amide precursors[1].

Experimental Protocol: Synthesis of Biaryl Ketones

This protocol is designed as a self-validating system. The visual and spectroscopic cues ensure the mechanistic steps are occurring as intended.

• Preparation: In an oven-dried Schlenk tube under argon, add 1-benzoylpyrazole (1.0 equiv), phenylboronic acid (2.0 equiv), K 2​ CO 3​ (3.0 equiv), and Pd-PEPPSI-IPr catalyst (6 mol %).

• Solvent Addition: Add anhydrous toluene to achieve a 0.5 M concentration. Causality: Toluene provides the necessary boiling point (110 °C) while preventing competitive solvolysis of the acylpyrazole.

• Reaction: Stir the mixture at 110 °C for 15 hours.

• Self-Validation (TLC Monitoring): Spot the reaction mixture against the 1-benzoylpyrazole standard on a silica TLC plate (Hexanes/EtOAc 8:2).

  • Success Indicator: The disappearance of the starting material (UV active, lower Rf​ ) and the appearance of an intensely UV-active spot (benzophenone product) at a higher Rf​ . If the starting material persists but boronic acid is consumed, homocoupling of the boronic acid has occurred, indicating insufficient degassing.

• Workup: Cool to room temperature, filter through a short pad of Celite to remove the Pd catalyst, and concentrate in vacuo. Purify via flash chromatography.

Caption: Mechanism of Pd-NHC catalyzed C–N bond cleavage and cross-coupling of 1-benzoylpyrazole.

Application Workflow II: Azole-Enabled Peptide Ligation (APCL)

In chemical protein synthesis, peptide hydrazides are often converted to N-acylpyrazoles via the Knorr pyrazole synthesis to serve as thioester surrogates[2]. Because peptidyl N-acylpyrazoles are relatively weak acyl donors, they resist premature hydrolysis. However, they can be selectively activated by azole reagents (like 3-methylpyrazole) to react directly with N-terminal cysteine peptides at mildly acidic pH[3].

Experimental Protocol: APCL Strategy

This workflow leverages the tunable reactivity of the pyrazole leaving group to achieve chemoselective peptide bond formation.

• Activation: Dissolve the Peptidyl N-acylpyrazole (1.0 mM) and the N-terminal Cys-peptide (1.2 mM) in a ligation buffer (6 M Gdn·HCl, 0.2 M Na 2​ HPO 4​ , 20 mM TCEP).

• Catalysis Initiation: Adjust the pH to 6.5. Add 3-methylpyrazole (or imidazole) to a final concentration of 2.5 M.

  • Causality: The high concentration of the azole catalyst forces a nucleophilic attack on the N-acylpyrazole, generating a highly reactive, transient azolide intermediate. The pH of 6.5 ensures the cysteine thiol is sufficiently nucleophilic without triggering widespread base-catalyzed hydrolysis of the acyl donor[3].

• Incubation: Incubate at 37 °C for 3–6 hours.

• Self-Validation (LC-MS Tracking): Monitor the reaction via LC-MS.

  • Success Indicator: The total ion chromatogram (TIC) will show the depletion of the Peptidyl N-acylpyrazole mass and the emergence of the ligated product mass.

  • Failure Indicator: If a mass corresponding to [Peptide - Pyrazole + OH] appears, the pH is too high, leading to irreversible hydrolysis rather than transthioesterification.

• Isolation: Quench the reaction with dilute TFA and purify the ligated protein via preparative RP-HPLC.

Caption: The APCL pathway demonstrating azole-catalyzed activation and subsequent S->N acyl shift.

Emerging Frontiers: Direct α -Imination

Beyond acting as a simple leaving group, the pyrazole moiety in N-acylpyrazoles exerts a strong electron-withdrawing effect on the α -carbon of aliphatic acyl chains. Recent advances have shown that reacting aliphatic N-acylpyrazoles with nitrosoarenes under basic conditions (using TBD as a catalyst) leads to direct α -imination[4]. This highlights the dual nature of N-acylpyrazoles: they are not only acylating agents but also highly tunable enolate equivalents, offering pathways to complex α -imino amides and dipeptide precursors that are inaccessible with standard esters or amides.

References

• Suzuki–Miyaura Cross-Coupling of N-Acylpyrroles and Pyrazoles: Planar, Electronically Activated Amides in Catalytic N–C Cleavage Organic Letters - ACS Public
• Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL PMC - N
• Azole reagents enabled ligation of peptide acyl pyrazoles for chemical protein synthesis Semantic Scholar
• Direct α -Imination of N-Acyl Pyrazoles with Nitrosoarenes Organic Letters - ACS Public

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• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pubs.acs.org [pubs.acs.org]

Unveiling the Architecture of 1H-Pyrazole, 1-benzoyl-: A Comparative Guide to Structural Validation

Introduction & Scientific Context

1H-Pyrazole, 1-benzoyl- (commonly referred to as 1-benzoylpyrazole) is a highly privileged molecular scaffold in both medicinal chemistry and agrochemical development. Derivatives of this core structure are potent 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitors utilized as advanced herbicides[1][2], as well as highly specific small-molecule inhibitors of human neutrophil elastase (NE) for the treatment of pulmonary diseases[3].

Because the pyrazole ring contains two adjacent nitrogen atoms, acylation can theoretically yield regioisomers. The precise 3D spatial arrangement and regiochemistry (N1 vs. N2 substitution) dictate the binding affinity to target enzymes[2]. Consequently, unambiguous structural validation is a non-negotiable requirement in the drug development pipeline. This guide objectively compares the two premier analytical techniques for small molecule validation: Single-Crystal X-ray Crystallography and Nuclear Magnetic Resonance (NMR) Spectroscopy [4][5].

Visualizing the Validation Workflow

Orthogonal workflow for the structural validation of 1-benzoylpyrazole using X-ray and NMR.

Performance Comparison: X-ray Crystallography vs. NMR Spectroscopy

While NMR is the high-throughput workhorse for routine bulk analysis, X-ray crystallography remains the definitive gold standard for establishing absolute stereochemistry and 3D conformation[4][6].

Table 1: Methodological Comparison for Small Molecule Validation

Feature	X-ray Crystallography	Solution-State NMR Spectroscopy
Sample Phase	Solid (High-quality single crystal)	Solution (Dissolved in deuterated solvent)
Data Output	Electron density map, exact bond lengths/angles	Chemical shifts, coupling constants ( J ), NOE
Structural Insight	Static 3D structure in the crystalline state	Dynamic conformational information in solution
Key Advantage	Unambiguous determination of absolute regiochemistry	Rapid data acquisition; does not require crystallization
Key Limitation	Reliant on the ability to grow a high-quality crystal	Cannot easily provide absolute 3D atomic coordinates

Experimental Protocols & Causality

To ensure scientific integrity, structural validation must be treated as a self-validating system where the experimental parameters inherently prove the reliability of the output.

Protocol A: X-ray Crystallography of 1-Benzoylpyrazole

• Single Crystal Growth:

  • Procedure: Dissolve purified 1-benzoylpyrazole in a mixture of ethyl acetate and petroleum ether. Allow the solution to stand at room temperature (293 K) for slow evaporation[1].

  • Causality: Petroleum ether is highly volatile. Its slow evaporation gradually increases the solute concentration in the less volatile ethyl acetate. This controlled supersaturation promotes ordered nucleation and minimizes lattice defects, yielding a crystal suitable for diffraction.

• Data Collection:

  • Procedure: Mount a suitable crystal on a diffractometer (e.g., Rigaku RAXIS-RAPID) equipped with Mo-Kα radiation ( λ = 0.71073 Å)[1].

  • Causality: Mo-Kα radiation provides a short wavelength that easily resolves atomic-level distances in small organic molecules while significantly minimizing X-ray absorption effects compared to longer-wavelength Cu-Kα radiation.

• Structure Solution and Refinement:

  • Procedure: Solve the phase problem using direct methods (SHELXS) and perform full-matrix least-squares refinement on F2 [1].

  • Causality & Self-Validation: Small organic molecules diffract strongly enough to allow statistical estimation of phases directly from observed intensities. Refining on F2 utilizes all reflection data (including weak signals). The system self-validates through the R-factor ( R1​ ); an R1​ value below 0.05 mathematically proves that the proposed 3D atomic arrangement accurately generated the observed diffraction pattern[1][7].

Protocol B: Solution-State NMR Spectroscopy

• Sample Preparation:

  • Procedure: Dissolve 15-20 mg of the compound in 0.6 mL of CDCl 3​ containing 0.03% v/v TMS.

  • Causality: CDCl 3​ provides a deuterium lock signal essential for magnetic field stabilization. The absence of solvent protons prevents signal overlap, while TMS acts as an internal standard (0.00 ppm) to self-validate the chemical shift calibration[1][8].

• Data Acquisition (1D & 2D):

  • Procedure: Acquire 1 H, 13 C, and 2D HMBC (Heteronuclear Multiple Bond Correlation) spectra.

  • Causality & Self-Validation: While 1D spectra provide the basic connectivity framework, the pyrazole ring's two nitrogens make regioselective benzoylation ambiguous. The 2D HMBC experiment solves this by detecting long-range ( 2J or 3J ) couplings. A cross-peak between the carbonyl carbon of the benzoyl group and the adjacent pyrazole proton (H5) self-validates the N1-substitution, definitively ruling out the N2-isomer[9].

Supporting Experimental Data

The following tables summarize the expected quantitative validation metrics for 1-benzoylpyrazole derivatives, demonstrating the complementary nature of the two techniques.

Table 2: Crystallographic Validation Metrics[1][7]

Parameter	Typical Value / Range	Significance in Validation
Space Group	Monoclinic ( P21​/c ) or Triclinic ( P1ˉ )	Dictates the symmetry of the molecular packing in the lattice.
Rint​	< 0.05	Measures the agreement between symmetrically equivalent reflections; confirms data quality.
R1​ ( I>2σ(I) )	0.03 – 0.05	The primary metric of success. Confirms the calculated model matches the experimental electron density.
Goodness-of-Fit ( S )	~ 1.00 to 1.05	Validates that the structural model is neither over-parameterized nor under-parameterized.

Table 3: Representative NMR Spectroscopic Data (CDCl 3​ , 600 MHz)[1][8]

Nucleus	Chemical Shift ( δ , ppm)	Multiplicity / Coupling	Assignment
1 H	8.65 – 8.75	Singlet (1H)	Pyrazole ring proton (H5), highly deshielded by the adjacent N-benzoyl group.
1 H	7.40 – 8.30	Multiplets (5H)	Aromatic protons of the benzoyl phenyl ring.
13 C	~ 165.0	Singlet	Carbonyl carbon (C=O) of the benzoyl group.
13 C	128.0 – 135.0	Multiple peaks	Aromatic carbons and pyrazole backbone carbons.

Conclusion

For the structural validation of 1H-Pyrazole, 1-benzoyl- derivatives, relying solely on one method introduces risk. NMR spectroscopy offers rapid, self-validating confirmation of bulk purity and solution-state connectivity[6][8]. However, to definitively prove the regiochemistry and absolute 3D conformation—critical for rational drug design and agrochemical target binding—X-ray crystallography is an indispensable, orthogonal requirement[2][5].

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Biological Activity Comparison of 1-Benzoyl-1H-Pyrazole Derivatives: A Comprehensive Efficacy Guide

Executive Summary

The 1-benzoyl-1H-pyrazole scaffold is a privileged structure in medicinal chemistry, offering highly tunable pharmacophores for targeted drug discovery. Because of their unique electronic distribution and ability to form robust hydrogen bonds, these derivatives interact with a wide array of biological targets. This guide critically evaluates the biological efficacy of 1-benzoyl-1H-pyrazole derivatives across oncology, microbiology, and immunology, objectively benchmarking their performance against established clinical standards such as Erlotinib, Ciprofloxacin, and Diclofenac.

Oncological Efficacy: Kinase and Epigenetic Inhibition

EGFR Tyrosine Kinase Inhibition

Overexpression of the Epidermal Growth Factor Receptor (EGFR) is a primary driver of various epithelial cancers. 1-benzoyl-1H-pyrazole derivatives, specifically thiourea-bearing analogues like compound C5 (3-(3,4-dimethylphenyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide), demonstrate profound competitive inhibition at the ATP-binding cleft of EGFR[1].

Comparative Efficacy: Compound C5 exhibits an IC50 of 0.07 μM against EGFR, which is statistically comparable to the standard-of-care drug Erlotinib[1]. The pyrazole core facilitates critical hydrogen bonding with the hinge region of the kinase domain, effectively halting the downstream proliferation cascades.

Lysine-Specific Demethylase 1 (LSD1) Inhibition

LSD1 is an epigenetic enzyme that demethylates mono- and di-methylated histone H3 lysine 4 (H3K4me1/2), leading to the pathogenic silencing of tumor suppressor genes[2]. Substituted (3-(5-chloro-2-hydroxyphenyl)-1-benzoyl-1H-pyrazole) compounds act as potent, irreversible LSD1 inhibitors[2].

Comparative Efficacy: Unlike traditional monoamine oxidase (MAO) inhibitors (e.g., tranylcypromine), which suffer from poor target selectivity, these pyrazole derivatives covalently bind to the FAD cofactor within LSD1's catalytic center. This mechanism achieves picomolar (pM) range activity and superior selectivity, successfully reactivating tumor suppressor genes in neuroblastoma and breast cancer models[2].

Mechanism of irreversible LSD1 inhibition by 1-benzoyl-1H-pyrazoles via FAD binding.

Antimicrobial Efficacy: DNA Gyrase B Inhibition

The rapid emergence of multidrug-resistant (MDR) bacterial strains necessitates novel structural scaffolds. Benzofuran-conjugated 1-benzoyl-1H-pyrazole hybrids have emerged as potent broad-spectrum antimicrobial agents[3]. Their primary mechanism of action involves the targeted inhibition of bacterial DNA gyrase B, an enzyme critical for DNA supercoiling during replication[3].

Comparative Efficacy: Specific derivatives (such as Compound 9) inhibit E. coli DNA gyrase B with an IC50 of 9.80 μM, closely rivaling the fluoroquinolone antibiotic Ciprofloxacin[3]. Furthermore, fluorinated pyrazole analogs demonstrate exceptional Minimum Inhibitory Concentrations (MIC) as low as 0.0270 µmol/mL against Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa[4].

Anti-inflammatory and Antioxidant Profiles

Oxidative stress and inflammation are deeply interconnected pathways in chronic diseases. 1-benzoyl-3-phenyl-1H-pyrazole-4-carbaldehyde derivatives function as highly effective dual-action agents[5].

Comparative Efficacy: In DPPH radical scavenging assays, these derivatives achieve 84.16% to 90.52% scavenging efficiency, outperforming or matching standard Ascorbic Acid[3]. In human red blood cell (HRBC) membrane stabilization assays (a validated proxy for anti-inflammatory potential), they exhibit 86.70% to 99.25% stabilization, showing activity directly comparable to the NSAID Diclofenac sodium[3][5].

Quantitative Data Comparison Summary

Biological Target / Assay	Lead Pyrazole Derivative	Standard Alternative	Pyrazole Performance	Standard Performance
EGFR (IC50)	Compound C5	Erlotinib	0.07 μM	~0.05 - 0.08 μM
DNA Gyrase B (IC50)	Benzofuran-pyrazole (Cmpd 9)	Ciprofloxacin	9.80 μM	Comparable
Antibacterial (MIC)	Fluorinated Pyrazole (3d)	Ciprofloxacin	0.0270 µmol/mL	Comparable
Antioxidant (DPPH)	Pyrazole-4-carbaldehyde	Ascorbic Acid	84.16% - 90.52%	~90.00%
Anti-inflammatory	Pyrazole-4-carbaldehyde	Diclofenac Sodium	86.70% - 99.25%	Comparable

Self-Validating Experimental Protocols

To ensure scientific integrity, the biological evaluation of these derivatives must follow strict, self-validating methodologies. Below are the optimized protocols designed to eliminate false positives.

Self-validating parallel screening workflow for pyrazole derivative evaluation.

Protocol 1: In Vitro LSD1 Epigenetic Inhibition Assay

• Rationale & Causality: Because 1-benzoyl-1H-pyrazoles covalently bind the FAD cofactor, the assay buffer must be pre-incubated with standardized FAD concentrations. This prevents stoichiometric depletion, ensuring the calculated IC50 reflects true enzymatic inhibition rather than cofactor starvation.

• Step 1: Prepare assay buffer (50 mM Tris-HCl, pH 7.5, 50 mM KCl, 2 mM CHAPS) supplemented with 10 μM FAD.

• Step 2: Incubate recombinant human LSD1 enzyme (50 nM) with varying concentrations of the pyrazole derivative (0.01 pM to 10 μM) for 30 minutes at 37°C.

• Step 3: Add the substrate (biotinylated H3K4me2 peptide) and Amplex Red/HRP detection mixture.

• Step 4: Measure fluorescence (Ex/Em = 530/590 nm) continuously for 20 minutes.

• Validation: Use Tranylcypromine as a positive control and a vehicle (DMSO < 1%) as a negative control. An active compound must show dose-dependent fluorescence quenching.

Protocol 2: MIC Determination via Resazurin Microdilution

• Rationale & Causality: Pyrazole derivatives can sometimes form turbid micro-suspensions in aqueous media. Using resazurin (a metabolic indicator that shifts from blue to pink upon reduction by viable cells) prevents false-positive MIC readings caused by compound turbidity, ensuring the readout is strictly tied to bacterial viability.

• Step 1: Dispense 100 μL of Mueller-Hinton broth into a 96-well plate.

• Step 2: Perform serial two-fold dilutions of the pyrazole derivative (starting at 100 µmol/mL).

• Step 3: Inoculate each well with 10 μL of bacterial suspension (adjusted to 5×105 CFU/mL).

• Step 4: Incubate at 37°C for 18 hours. Add 10 μL of 0.015% resazurin solution to each well and incubate for an additional 2 hours.

• Validation: Ciprofloxacin must be run in parallel. The MIC is strictly defined as the lowest concentration where the well remains blue (no metabolic reduction).

Protocol 3: HRBC Membrane Stabilization (Anti-inflammatory)

• Rationale & Causality: Lysosomal membrane stabilization is a key mechanism of NSAIDs. Using hypotonicity-induced hemolysis of human red blood cells (HRBC) mimics the lysosomal membrane, providing a direct, cell-based biophysical validation of the pyrazole's anti-inflammatory potential.

• Step 1: Prepare a 10% v/v HRBC suspension in normal saline.

• Step 2: Mix 1 mL of HRBC suspension with 1 mL of test pyrazole derivative (at various concentrations) and 1 mL of hypotonic saline (0.36%).

• Step 3: Incubate the mixture at 37°C for 30 minutes, followed by centrifugation at 3000 rpm for 10 minutes.

• Step 4: Measure the hemoglobin content in the supernatant spectrophotometrically at 560 nm.

• Validation: Compare the stabilization percentage against Diclofenac sodium (positive control).

References

• Title: ES2739814T3 - Compounds of (3- (5-Chloro-2-hydroxyphenyl)
• Source: researchgate.
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• Title: Benzyltriethylammonium chloride (BTEAC)
• Source: researchgate.

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A Spectroscopic Deep Dive: Comparative Analysis of 1H-Pyrazole and its N-Benzoyl Isomers

For the modern researcher in drug discovery and materials science, a precise understanding of molecular architecture is paramount. The pyrazole scaffold, a cornerstone in medicinal chemistry, presents a fascinating case study in structural elucidation. This guide provides a comprehensive spectroscopic comparison of the parent 1H-Pyrazole with its 1-benzoyl derivative and offers insights into the isomeric variations of benzoyl substitution. By examining the nuances in ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS) data, we can illuminate the electronic and structural perturbations induced by the benzoyl group.

Pyrazoles and their derivatives are a class of heterocyclic compounds that have garnered significant attention due to their wide array of biological activities, including anti-inflammatory, analgesic, and anticancer properties.[1] The introduction of a benzoyl group to the pyrazole nucleus can significantly alter its electronic distribution, and consequently, its reactivity and biological profile. This guide will serve as a practical reference for scientists engaged in the synthesis and characterization of novel pyrazole-based compounds.

The Unsubstituted Core: Spectroscopic Signature of 1H-Pyrazole

1H-Pyrazole is a five-membered aromatic heterocycle with two adjacent nitrogen atoms.[2] Its spectroscopic characteristics provide a baseline for understanding the impact of substitution.

¹H and ¹³C NMR Spectroscopy

The ¹H NMR spectrum of 1H-Pyrazole is characterized by its simplicity, reflecting the molecule's symmetry. Due to rapid proton exchange of the N-H proton, the protons at positions 3 and 5, as well as the proton at position 4, often appear as distinct signals. The N-H proton itself can be observed as a broad singlet, with its chemical shift being highly dependent on the solvent and concentration.[3][4]

The ¹³C NMR spectrum is equally straightforward, typically showing two signals for the carbon atoms of the pyrazole ring, corresponding to C3/C5 and C4.

Infrared (IR) Spectroscopy

The IR spectrum of 1H-Pyrazole exhibits characteristic absorption bands that are indicative of its key functional groups. A prominent broad band is typically observed in the region of 3200-2600 cm⁻¹, which is attributed to the N-H stretching vibration, broadened by hydrogen bonding.[5] Vibrations corresponding to C-H stretching of the aromatic ring are observed around 3100-3000 cm⁻¹. The C=N and C=C stretching vibrations of the pyrazole ring typically appear in the 1600-1400 cm⁻¹ region.

Mass Spectrometry (MS)

The electron ionization mass spectrum of 1H-Pyrazole shows a distinct molecular ion peak (M⁺) at m/z 68, corresponding to its molecular weight.[2] Common fragmentation patterns involve the loss of HCN and N₂, reflecting the stability of the pyrazole ring.[6]

The Impact of N-Acylation: 1-Benzoyl-1H-pyrazole

The introduction of a benzoyl group at the N1 position of the pyrazole ring significantly alters its electronic and steric environment, leading to predictable changes in its spectroscopic data.

¹H and ¹³C NMR Spectroscopy

In the ¹H NMR spectrum of 1-benzoyl-1H-pyrazole, the most notable change is the downfield shift of the pyrazole ring protons. This is due to the electron-withdrawing nature of the benzoyl group, which deshields the protons. The protons of the benzoyl group will appear in the aromatic region, typically as a multiplet.

Similarly, in the ¹³C NMR spectrum, the carbon atoms of the pyrazole ring will experience a downfield shift. A new signal corresponding to the carbonyl carbon of the benzoyl group will be observed in the range of 165-175 ppm.

Infrared (IR) Spectroscopy

The most significant addition to the IR spectrum of 1-benzoyl-1H-pyrazole is the appearance of a strong absorption band corresponding to the C=O stretching vibration of the ketone, typically in the region of 1700-1680 cm⁻¹. The N-H stretching band, present in 1H-Pyrazole, will be absent.

Mass Spectrometry (MS)

The mass spectrum of 1-benzoyl-1H-pyrazole will show a molecular ion peak at m/z 172.[7] A prominent fragmentation pathway is the cleavage of the N-C(O) bond, leading to the formation of a benzoyl cation (m/z 105) and a pyrazolyl radical.

Isomeric Considerations: The Position of the Benzoyl Group

For instance, in a 4-benzoyl-pyrazole derivative, the proton at the 5-position of the pyrazole ring would be expected to show a significant downfield shift due to the anisotropic effect of the nearby carbonyl group.

Spectroscopic Data Summary

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	IR (cm⁻¹)	MS (m/z)
1H-Pyrazole	H3/H5: ~7.6 (d), H4: ~6.3 (t), NH: broad	C3/C5: ~134, C4: ~105	N-H: 3200-2600 (broad), C=N, C=C: 1600-1400	68 (M⁺)
1-Benzoyl-1H-pyrazole	Pyrazole-H: downfield shift, Phenyl-H: multiplet	Pyrazole-C: downfield shift, C=O: 165-175	C=O: 1700-1680, C=N, C=C: 1600-1400	172 (M⁺), 105
Substituted 3-Benzoyl-1H-pyrazole	Data from derivatives suggest distinct shifts for pyrazole protons.[8]	Data from derivatives show characteristic carbonyl and pyrazole carbon signals.[8]	C=O: ~1650-1630	Fragmentation patterns will be influenced by substituents.
Substituted 4-Benzoyl-1H-pyrazole	H5 proton expected to be significantly deshielded.[9]	Carbonyl and pyrazole carbon signals are characteristic.[9]	C=O: ~1640-1620	Fragmentation may involve cleavage of the C-C(O) bond.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

A general procedure for acquiring NMR spectra of pyrazole derivatives is as follows:

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• ¹H NMR Acquisition: Acquire spectra with a sufficient number of scans to obtain a good signal-to-noise ratio. Typical parameters include a spectral width of 12-16 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-3 seconds.

• ¹³C NMR Acquisition: Acquire spectra using a proton-decoupled pulse sequence. A larger number of scans is typically required to achieve an adequate signal-to-noise ratio.

Infrared (IR) Spectroscopy

A common method for obtaining IR spectra of solid samples is as follows:

• Sample Preparation: Mix a small amount of the compound (1-2 mg) with approximately 100-200 mg of dry potassium bromide (KBr). Grind the mixture to a fine powder and press it into a thin, transparent pellet using a hydraulic press.

• Acquisition: Collect the spectrum over a range of 4000 to 400 cm⁻¹. A background spectrum of the KBr pellet should be recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)

A general procedure for mass spectrometric analysis of small organic molecules is as follows:

• Sample Introduction: Introduce the sample into the mass spectrometer via a suitable method, such as direct infusion or through a gas or liquid chromatograph.

• Ionization: Utilize an appropriate ionization technique, such as electron ionization (EI) or electrospray ionization (ESI).

• Analysis: Acquire the mass spectrum, recording the mass-to-charge ratio (m/z) of the resulting ions.

Visualizing the Structures and Workflow

Caption: Molecular structures of 1H-Pyrazole and 1-benzoyl-1H-pyrazole.

Caption: General workflow for the spectroscopic analysis of pyrazole derivatives.

Conclusion

The spectroscopic comparison of 1H-Pyrazole and its benzoyl derivatives reveals the profound influence of the benzoyl substituent on the electronic and structural properties of the pyrazole ring. The predictable shifts in NMR spectra, the appearance of a characteristic carbonyl stretch in IR, and the distinct fragmentation patterns in mass spectrometry provide a robust toolkit for the characterization of these important heterocyclic compounds. While a complete side-by-side comparison of all benzoyl isomers from a single source remains elusive, the analysis of available data for substituted derivatives offers valuable predictive power for researchers in the field. This guide underscores the importance of a multi-technique spectroscopic approach for the unambiguous structural elucidation of novel pyrazole-based molecules, a critical step in the journey of drug discovery and materials development.

References

• Kamal, A., et al. (2015). Synthesis and biological evaluation of new pyrazole derivatives. Journal of Saudi Chemical Society, 19(6), 675-682.
• López-Cara, L. C., et al. (2008). 1H, 13C NMR, X-ray and conformational studies of new 1-alkyl-3-benzoyl-pyrazole and 1-alkyl-3-benzoyl-pyrazoline derivatives. Magnetic Resonance in Chemistry, 46(9), 878-885.
• Milovanović, M., et al. (2019). Structural characterization of benzoyl-1H-pyrazole derivatives obtained in lemon juice medium: Experimental and theoretical approach. Journal of Molecular Structure, 1179, 639-649.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 17155, 3-phenyl-1H-pyrazole. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 4339940, 1H-Pyrazole, 1-benzoyl-. [Link]

• NIST. (2021). 1H-Pyrazole. In NIST Chemistry WebBook, NIST Standard Reference Database Number 69. National Institute of Standards and Technology. [Link]

• Santos, V. G., et al. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. IntechOpen.
• Socrates, G. (2004). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. John Wiley & Sons.
• Tyagi, S., et al. (2007). Synthesis and Characterization of Some Pyrazole Derivatives. Oriental Journal of Chemistry, 23(3), 853-856.

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Benchmarking 1-Benzoylpyrazole: A Chemoselective Acylating Agent in Modern Synthesis

As drug development and complex peptide synthesis advance, the demand for highly chemoselective reagents has outpaced the utility of traditional, brute-force acylating agents. 1H-Pyrazole, 1-benzoyl- (commonly known as 1-benzoylpyrazole, CAS 10199-66-3)[1] has emerged as a structurally elegant solution for mild, highly selective benzoylation.

This guide objectively benchmarks 1-benzoylpyrazole against standard benzoylating agents (such as benzoyl chloride and 1-benzoylimidazole), providing researchers with the mechanistic grounding and self-validating protocols necessary to implement this reagent in complex synthetic workflows.

Mechanistic Grounding & Reactivity Profile

To understand the utility of 1-benzoylpyrazole, we must examine the causality behind its reactivity. In the realm of N -acyl heterocycles, reactivity is inversely proportional to the resonance stabilization of the amide bond and directly correlated with the leaving group ability of the heterocycle.

1-Benzoylpyrazole is approximately 20 times less reactive than the corresponding 1-benzoylimidazole[2]. This "modest" reactivity is a distinct advantage, driven by two key mechanistic factors:

• Lower Basicity: The conjugate acid of pyrazole has a pKa of ~2.5, compared to ~7.0 for imidazole[2]. Under neutral conditions, unprotonated pyrazole is a poorer leaving group, rendering the acyl donor stable to ambient moisture and unreactive toward weak nucleophiles (like isolated alcohols).

• Acidic Activation: The N -protonation of N -acylpyrazole lowers the resonance energy of the amide bond by ~3 kcal/mol[2]. This allows the reagent's reactivity to be precisely tuned via pH.

Because of this kinetic profile, 1-benzoylpyrazole exhibits exquisite chemoselectivity. It will readily acylate primary and secondary amines, or exchange with aryl thiols to form thioester surrogates in Native Chemical Ligation (NCL)[3], while leaving hydroxyl groups and sensitive biomolecules untouched.

Mechanistic pathway of acyl transfer utilizing 1-benzoylpyrazole.

Quantitative Benchmarking

When selecting a benzoylating agent, the choice dictates the required purification steps and the survival of orthogonal functional groups. The table below summarizes the comparative performance of 1-benzoylpyrazole against known standards.

Benzoylating Agent	Relative Reactivity	Chemoselectivity (Amine vs. Alcohol)	Moisture Sensitivity	Byproduct & Workup Strategy
Benzoyl Chloride (BzCl)	Very High	Poor (Acylates both rapidly)	High (Rapid hydrolysis)	HCl gas/acid; requires basic wash.
1-Benzoylimidazole	High	Moderate	High (Requires dry conditions)	Imidazole; removed via aqueous wash.
Benzoic Anhydride	Moderate	Good	Low (Relatively stable)	Benzoic acid; requires basic wash ( NaHCO3​ ).
1-Benzoylpyrazole	Mild	Excellent (Strictly amines/thiols)	Very Low (Stable in aqueous media)	Pyrazole; removed via mild acidic wash.

Experimental Protocols & Methodologies

The following protocols are designed as self-validating systems. The inherent physical properties of the reagents ensure that successful reactions naturally separate from their byproducts.

Protocol A: Chemoselective N -Benzoylation in the Presence of Alcohols

This protocol leverages the kinetic sluggishness of 1-benzoylpyrazole toward oxygen nucleophiles to selectively benzoylate an amine without protecting the alcohol.

Materials:

• Substrate (e.g., an amino-alcohol) (1.0 equiv)

• 1-Benzoylpyrazole (1.05 equiv)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) (Anhydrous)

Step-by-Step Methodology:

• Dissolution: Dissolve the amino-alcohol substrate (1.0 mmol) in 5 mL of DCM at room temperature.

• Reagent Addition: Add 1-benzoylpyrazole (1.05 mmol, ~180 mg) in a single portion. No external base (like triethylamine) is required, as no acidic byproduct is generated during the initial attack.

• Reaction Monitoring: Stir the mixture at room temperature for 2–4 hours. Monitor via TLC (Thin Layer Chromatography). The reaction is self-indicating; the disappearance of the polar amine spot confirms completion.

• Self-Validating Workup: Dilute the reaction with an additional 10 mL of DCM. Wash the organic layer twice with 10 mL of 1N HCl.

  • Causality Note: Pyrazole is weakly basic (pKa ~2.5). The dilute acid protonates the cleaved pyrazole byproduct, partitioning it entirely into the aqueous layer, while the neutral N -benzoyl amide product remains in the organic layer.

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the pure N -benzoyl amide.

Step-by-step experimental workflow for chemoselective N-benzoylation.

Protocol B: In Situ Generation of Thioester Surrogates for NCL

Recent advances have utilized N -acylpyrazoles as critical intermediates for Native Chemical Ligation (NCL)[3]. By converting a peptide hydrazide to a peptide acyl pyrazole, researchers can generate a thioester surrogate that undergoes rapid thiolysis.

Step-by-Step Methodology:

• Activation: To a solution of C-terminal peptide hydrazide in acidic buffer (pH ~3.0), add stoichiometric acetylacetone (acac). This triggers a Knorr Pyrazole Synthesis, converting the hydrazide into a peptide-acyl pyrazole[3].

• Thiolysis: Introduce an aryl thiol (e.g., 4-mercaptophenylacetic acid, MPAA) to the reaction mixture and adjust the pH to ~7.0.

• Ligation: The mild acylating nature of the pyrazole intermediate allows it to undergo quantitative exchange with the thiol, generating a highly reactive thioester in situ, which subsequently ligates with an N-terminal cysteine peptide[3].

Conclusion

While benzoyl chloride remains the standard for exhaustive, brute-force acylations, 1-benzoylpyrazole offers an unparalleled combination of stability and chemoselectivity. By exploiting the subtle pKa differences between pyrazole and imidazole, chemists can execute precise functional group transformations—ranging from the selective protection of amino-alcohols to the total synthesis of proteins via Native Chemical Ligation.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 4339940, 1H-Pyrazole, 1-benzoyl-. Retrieved from[Link]

• Flood, D. T., Hintzen, J. C. J., Bird, M. J., Cistrone, P. A., Chen, J. S., & Dawson, P. E. (2018). Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in Native Chemical Ligation. Angewandte Chemie International Edition, 57(36), 11634-11639. Retrieved from[Link]

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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of 1H-Pyrazole, 1-benzoyl-

For Immediate Use by Laboratory Professionals

In the fast-paced environment of research and development, the lifecycle of a chemical reagent extends beyond its application in experimentation. The final, and arguably most critical, phase is its safe and compliant disposal. This guide, designed for researchers, scientists, and drug development professionals, provides a detailed, step-by-step protocol for the proper disposal of 1H-Pyrazole, 1-benzoyl-. By grounding our procedures in established safety protocols and regulatory frameworks, we aim to empower laboratory personnel to manage this chemical waste stream with confidence and precision, ensuring the safety of both the individual and the environment.

The Chemical Profile of 1H-Pyrazole, 1-benzoyl-: Understanding the "Why" Behind the "How"

The disposal of such chemical waste is strictly regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[4] This "cradle-to-grave" system mandates the proper management of hazardous materials from their generation to their final disposal.[4]

Pre-Disposal Checklist: Setting the Stage for Safety

Before initiating any disposal procedures, a thorough preparation is essential to mitigate risks.

• Personal Protective Equipment (PPE): A non-negotiable first line of defense. Always wear chemical-resistant gloves (nitrile is a suitable option), safety goggles, and a lab coat.[5]

• Work Area: Conduct all handling and initial disposal steps within a well-ventilated area, preferably inside a certified chemical fume hood.[3]

• Waste Container: Select a designated, leak-proof, and clearly labeled hazardous waste container. The container must be compatible with the chemical; high-density polyethylene is a common choice.[6]

• Labeling: The waste container must be affixed with a "Hazardous Waste" label, clearly indicating the full chemical name: "1H-Pyrazole, 1-benzoyl-". If mixed with a solvent, list all constituents and their approximate percentages.[6]

Step-by-Step Disposal Protocol: A Self-Validating System

This protocol is designed to be a self-validating system, where each step logically follows from the previous, ensuring a comprehensive and safe disposal process.

Step 1: Waste Segregation - The Foundation of Compliance

Proper segregation is the cornerstone of safe and compliant chemical waste management.

• Solid Waste: Collect any unused or contaminated solid 1H-Pyrazole, 1-benzoyl- in the designated hazardous waste container. This includes any weighing papers, contaminated gloves, or absorbent materials used in a spill cleanup.[4]

• Liquid Waste: If 1H-Pyrazole, 1-benzoyl- is in a solution, collect it in a separate, compatible liquid hazardous waste container. Crucially, do not mix this waste stream with other chemical wastes unless explicitly approved by your institution's Environmental Health and Safety (EHS) department. [7] Incompatible materials can lead to dangerous chemical reactions.[6]

Step 2: Container Management - Ensuring Secure Containment

The integrity of the waste container is paramount to preventing accidental release.

• Keep it Closed: The hazardous waste container must be kept tightly sealed at all times, except when adding waste.[4] This minimizes the release of any potential vapors and prevents spills.

• Secondary Containment: Store the waste container in a secondary containment bin to capture any potential leaks.[4]

Step 3: Temporary Storage - A Designated and Safe Location

Store the sealed and labeled hazardous waste container in a designated satellite accumulation area within the laboratory. This area should be clearly marked, well-ventilated, and away from general laboratory traffic.

Step 4: Arranging for Final Disposal - The Professional Hand-off

The final disposal of 1H-Pyrazole, 1-benzoyl- must be handled by a licensed professional hazardous waste disposal company.

• Institutional Procedures: Follow your institution's specific procedures for requesting a hazardous waste pickup. This typically involves contacting the EHS department and providing details about the waste.

• High-Temperature Incineration: The recommended method for the final disposal of this type of organic chemical waste is high-temperature incineration at a permitted facility.[4] This process ensures the complete destruction of the hazardous compounds.

Emergency Procedures: Responding to the Unexpected

In the event of a spill or accidental exposure, a swift and informed response is critical.

• Small Spills: For minor spills, and while wearing appropriate PPE, cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent.[7] Carefully sweep the absorbed material into the designated solid hazardous waste container.

• Large Spills: In the case of a large spill, evacuate the immediate area and notify your institution's EHS department or emergency response team immediately. Do not attempt to clean up a large spill without specialized training and equipment.[7]

• Personal Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove any contaminated clothing.[7]

  • Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[8]

  • Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2]

Quantitative Data Summary

Parameter	Information (based on Pyrazole as a surrogate)	Source
GHS Hazard Statements	H302: Harmful if swallowedH311: Toxic in contact with skinH315: Causes skin irritationH318: Causes serious eye damageH412: Harmful to aquatic life with long lasting effects	[2][3]
Recommended Disposal Method	High-temperature incineration by a licensed professional waste disposal company.	[4]

Disposal Workflow Diagram

Caption: Decision workflow for the proper disposal of 1H-Pyrazole, 1-benzoyl-.

References

• 1H-Pyrazole, 1-benzoyl- | C10H8N2O | CID 4339940 - PubChem. (n.d.). Retrieved from [Link]

• Safety Data Sheet IDENTIFICATION OF THE SUBSTANCE/PREPARATION AND OF THE COMPANY/UNDERTAKING TRANSPORTATION INFORMATION - 3M. (2024, September 19). Retrieved from [Link]

• Industry self-classifications - ECHA CHEM. (2023, February 8). Retrieved from [Link]

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